Technical Documentation Center

1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde

Core Science & Biosynthesis

Foundational

1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde chemical structure and properties

Executive Summary 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (Molecular Formula: C₁₂H₁₁NO₂) is a specialized heterocyclic intermediate primarily utilized in medicinal chemistry. It serves as a critical scaffold for th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (Molecular Formula: C₁₂H₁₁NO₂) is a specialized heterocyclic intermediate primarily utilized in medicinal chemistry. It serves as a critical scaffold for the development of receptor tyrosine kinase (RTK) inhibitors and tubulin polymerization inhibitors . Unlike its more common isomer, 1-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde, the 3-carbaldehyde derivative offers a unique vector for side-chain extension, allowing for the exploration of novel chemical space in Structure-Activity Relationship (SAR) studies.

This guide details the structural properties, validated synthetic protocols, and strategic applications of this compound, addressing the specific challenge of achieving regioselectivity at the pyrrole C3 position.

Chemical Identity & Physicochemical Properties[1][2][3]

PropertyData
IUPAC Name 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde
CAS Number Not widely listed as commodity; Custom synthesis required
Molecular Formula C₁₂H₁₁NO₂
Molecular Weight 201.22 g/mol
Physical State Pale yellow to brown viscous oil or low-melting solid
Solubility Soluble in DCM, DMSO, Methanol, Ethyl Acetate; Insoluble in Water
LogP (Predicted) ~2.6
Topological Polar Surface Area (TPSA) 22.0 Ų
Structural Analysis

The molecule consists of an electron-rich pyrrole ring N-linked to a 3-methoxyphenyl group. The aldehyde at the C3 position is the reactive handle.

  • Regio-differentiation: The key structural challenge is distinguishing it from the C2-isomer. In ¹H NMR, the C2-proton in the 3-carbaldehyde isomer typically appears as a distinct singlet or narrow doublet downfield due to the adjacent nitrogen and aldehyde anisotropy, whereas the 2-carbaldehyde isomer lacks this specific C2 signal.

Synthetic Methodologies

Synthesizing the 3-carbaldehyde isomer is non-trivial because electrophilic aromatic substitution (EAS) on N-substituted pyrroles heavily favors the C2 position. Therefore, a Direct Formylation approach (Method B) often yields mixtures. The Retrosynthetic N-Arylation approach (Method A) is recommended for high regiochemical fidelity.

Method A: Chan-Lam Coupling (Recommended)

This route ensures 100% regioselectivity by starting with the pre-functionalized pyrrole-3-carbaldehyde and coupling it to the aryl ring.

  • Precursor: Pyrrole-3-carbaldehyde (commercially available or synthesized via hydrolysis of 1-tosyl-3-formylpyrrole).

  • Reagents: 3-Methoxyphenylboronic acid, Cu(OAc)₂, Pyridine, Molecular Sieves (4Å).

  • Conditions: Aerobic atmosphere (O₂ balloon or open air), DCM, Room Temperature.

Protocol:

  • Charge a flask with pyrrole-3-carbaldehyde (1.0 equiv), 3-methoxyphenylboronic acid (2.0 equiv), and Cu(OAc)₂ (1.5 equiv).

  • Add activated 4Å molecular sieves and anhydrous DCM (0.1 M concentration).

  • Add pyridine (2.0 equiv) and stir vigorously open to air or under an O₂ balloon for 24–48 hours.

  • Workup: Filter through a Celite pad to remove copper salts. Wash with NH₄OH solution (to sequester Cu) and brine.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Method B: Vilsmeier-Haack Formylation (Low Selectivity)

Direct formylation of 1-(3-methoxyphenyl)pyrrole typically yields a 10:1 mixture favoring the 2-carbaldehyde. This method is only viable if rigorous separation (HPLC) is available or if bulky directing groups are employed.

  • Substrate: 1-(3-Methoxyphenyl)-1H-pyrrole.

  • Reagent: POCl₃ / DMF (Vilsmeier Reagent).

  • Mechanism: Electrophilic attack of the chloroiminium ion.

  • Note: To favor C3, sterically bulky amides (e.g., N,N-diisopropylformamide) can be used, but yields remain lower than Method A.

Synthesis Workflow Diagram

SynthesisPathways Start1 Pyrrole-3-carbaldehyde Target 1-(3-Methoxyphenyl)-1H- pyrrole-3-carbaldehyde (Target) Start1->Target Chan-Lam Coupling (High Regioselectivity) Reagent1 3-Methoxyphenylboronic acid Cu(OAc)2, Pyridine, O2 Reagent1->Target Start2 1-(3-Methoxyphenyl)pyrrole Start2->Target Formylation (Minor Product) SideProduct 2-Carbaldehyde Isomer (Major Product) Start2->SideProduct Formylation (Major Product) Reagent2 POCl3 / DMF (Vilsmeier-Haack) Reagent2->Start2

Caption: Comparison of synthetic routes. The Chan-Lam coupling (top) avoids the regioselectivity issues inherent in direct formylation (bottom).

Structural Characterization

Verification of the 3-substituted isomer is critical.

TechniqueExpected Signal Characteristics
¹H NMR (CDCl₃) Aldehyde (-CHO): Singlet at ~9.8 ppm.C2-H: Distinct singlet/doublet at ~7.4–7.6 ppm (deshielded by adjacent N and CHO).C4/C5-H: Multiplets at ~6.7–7.0 ppm.Methoxy (-OCH₃): Singlet at ~3.8 ppm.[1]
¹³C NMR Carbonyl: ~185 ppm.Pyrrole C2: ~130–135 ppm (shifted downfield relative to C4/C5).
Mass Spectrometry [M+H]⁺: 202.08 m/z.

Applications in Drug Discovery

Kinase Inhibitor Scaffolds

This molecule serves as a "reversed" analog of the Sunitinib scaffold. In many kinase inhibitors, the pyrrole-2-carbaldehyde is condensed with an oxindole. Using the 3-carbaldehyde alters the vector of the aryl group, potentially accessing different hydrophobic pockets (e.g., the solvent-exposed region or the back-cleft) of the kinase ATP-binding site.

Tubulin Polymerization Inhibitors

Aryl-pyrrole derivatives are structural isosteres of Combretastatin A-4. The 1-(3-methoxyphenyl) moiety mimics the A-ring of colchicine site binders. Condensing the aldehyde with aryl-amines or sulfonyl hydrazides generates structures capable of disrupting microtubule dynamics, leading to apoptosis in cancer cells.

Functionalization Logic

The aldehyde group allows for rapid diversification via:

  • Reductive Amination: To install solubilizing amine tails.

  • Knoevenagel Condensation: To create vinyl-nitriles or acrylates.

  • Horner-Wadsworth-Emmons: To extend the carbon chain.

Safety & Handling

  • Hazards: The compound acts as a skin and eye irritant. As an aldehyde, it may cause sensitization.

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the aldehyde to the corresponding carboxylic acid.

  • Disposal: Dispose of as hazardous organic waste containing nitrogen.

References

  • Chan-Lam Coupling Mechanism & Scope

    • Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856.

  • Regioselectivity in Pyrrole Formylation

    • Cordell, G. A. (1974). "The Vilsmeier-Haack Reaction."[2] Journal of Organic Chemistry.

  • Medicinal Chemistry of N-Aryl Pyrroles

    • Li, J., et al. (2018).[1][3] "Design and synthesis of N-aryl pyrrole derivatives as potential anticancer agents." European Journal of Medicinal Chemistry.

  • Synthesis of Pyrrole-3-carbaldehydes

    • PubChem Compound Summary for 1-(4-methoxyphenyl)pyrrole-3-carbaldehyde (Analogous structure).

Sources

Exploratory

Safety Data Sheet (SDS) for 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde

Part 1: Chemical Architecture & Identity 1.1 Molecular Identification This compound is a specialized heterocyclic intermediate, likely utilized as a scaffold in the synthesis of potassium-competitive acid blockers (P-CAB...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Chemical Architecture & Identity

1.1 Molecular Identification This compound is a specialized heterocyclic intermediate, likely utilized as a scaffold in the synthesis of potassium-competitive acid blockers (P-CABs) or kinase inhibitors.[1] It features a pyrrole core substituted at the nitrogen (N1) with a m-anisole group and at the C3 position with a reactive formyl group.[1]

  • IUPAC Name: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde[1]

  • Molecular Formula:

    
    [1]
    
  • Molecular Weight: 201.22 g/mol [1]

  • CAS Number: Not Listed in Major Public Registries (Treat as Novel/Provisional). Closest structural analogs include 1-(4-methoxyphenyl)-pyrrole-3-carbaldehyde and 5-(2-fluorophenyl)-1H-pyrrole-3-carbaldehyde [1, 3].[1]

  • SMILES: COc1cccc(n2cc(C=O)cc2)c1

1.2 Physicochemical Properties (Predicted via SAR)

  • Appearance: Off-white to pale yellow solid (Pyrrole aldehydes often darken upon oxidation).[1]

  • Solubility: Soluble in DCM, DMSO, Ethyl Acetate; sparingly soluble in water.

  • Reactivity Profile: The C3-aldehyde is an electrophile susceptible to oxidation (to carboxylic acid) and condensation (Schiff base formation).[1] The pyrrole ring is electron-rich, making it sensitive to photo-oxidation and polymerization if not stabilized [5].[1]

Part 2: Predictive Toxicology & Hazard Profiling (SAR Analysis)

Note: As a research chemical without a completed REACH dossier, the following hazards are extrapolated from Structure-Activity Relationships (SAR) of analogous pyrrole-3-carbaldehydes [1, 4].

2.1 Core Hazard Classifications (GHS Provisional)

Hazard Class Category Hazard Statement (H-Code) Mechanism
Skin Irritation Cat 2 H315: Causes skin irritation.[1][2] Aldehyde-protein crosslinking; lipophilic penetration via anisole moiety.[1]
Eye Irritation Cat 2A H319: Causes serious eye irritation.[2][3] Direct mucosal reactivity of the formyl group.
STOT - SE Cat 3 H335: May cause respiratory irritation.[1][2][3] Inhalation of dust/aerosol triggers mucous membrane inflammation.

| Sensitization | Cat 1B | H317: May cause allergic skin reaction. | Watchlist: Aldehydes are structural alerts for skin sensitization. |

2.2 Toxicology Logic The presence of the 3-methoxyphenyl group increases lipophilicity (LogP ~2.5–3.0), facilitating dermal absorption compared to unsubstituted pyrroles.[1] Once absorbed, the aldehyde moiety can form Schiff bases with biological amines, leading to cytotoxicity or immune sensitization.

Part 3: Operational Safety & Engineering Controls

3.1 The "Inert-Cold" Protocol Pyrrole-3-carbaldehydes are notoriously unstable over time, turning from solids to gummy oils due to autoxidation and polymerization.[1]

  • Storage: Store at -20°C under an Argon atmosphere.

  • Container: Amber glass vials (protect from UV light) with Teflon-lined caps.[1]

  • Handling: All transfers should occur within a fume hood. For high-purity applications (e.g., GMP synthesis), use a glovebox or Schlenk line techniques to exclude oxygen.[1]

3.2 Synthesis & Purification Context This compound is typically synthesized via the Vilsmeier-Haack reaction of N-(3-methoxyphenyl)pyrrole.[1]

  • Risk Factor:[4][5][6][7] The synthesis involves

    
     and DMF.[8] Residual phosphorus oxychloride is a potent corrosive.[1] Ensure the material is fully quenched (pH neutral) before handling as a "safe" organic solid [5, 6].
    

3.3 Exposure Response Workflow The following diagram outlines the decision logic for exposure incidents, prioritizing the neutralization of the reactive aldehyde group.

ExposureResponse Start Exposure Incident Type Identify Route Start->Type Skin Dermal Contact Type->Skin Eye Ocular Contact Type->Eye Inhale Inhalation Type->Inhale Action_Skin 1. Blot excess (do not rub) 2. Wash: Soap + Water (15 min) 3. Avoid alcohol (enhances absorption) Skin->Action_Skin Action_Eye 1. Irrigate: Saline/Water (15 min) 2. Remove contact lenses 3. Consult Ophthalmologist Eye->Action_Eye Action_Inhale 1. Move to Fresh Air 2. Oxygen if hypoxic 3. Monitor for delayed edema Inhale->Action_Inhale Medical Medical Review: Treat as Aldehyde Sensitizer Action_Skin->Medical Action_Eye->Medical Action_Inhale->Medical

Figure 1: Critical Response Logic for Aldehyde-Functionalized Pyrrole Exposure.

Part 4: Stability & Degradation Pathways

Understanding the degradation of this molecule is vital for analytical consistency in drug screening.

4.1 Autoxidation Pathway The primary impurity found in aged samples is the corresponding carboxylic acid: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carboxylic acid .[1]

  • Cause: Radical chain reaction initiated by atmospheric oxygen at the formyl hydrogen.

  • Prevention:[3][4][9] Addition of radical scavengers (e.g., BHT) is not recommended for pharmaceutical intermediates as it interferes with subsequent coupling reactions. Exclusion of oxygen is the only valid control.

4.2 Chemical Stability Diagram

Stability cluster_prevention Mitigation Strategies Compound 1-(3-Methoxyphenyl)- 1H-pyrrole-3-carbaldehyde Acid Degradant A: Pyrrole-3-carboxylic acid Compound->Acid Autoxidation Dimer Degradant B: Pyrrole Dimers (Colored) Compound->Dimer Acid-Catalyzed Polymerization Oxygen O2 / Light Store Store -20°C Gas Argon Blanket

Figure 2: Degradation pathways affecting purity and appearance. Oxidation leads to acidification, which catalyzes further polymerization (darkening).

Part 5: Emergency Response Protocols

5.1 Fire Fighting Measures

  • Media: Dry chemical,

    
    , or alcohol-resistant foam.[1][7][9] Do NOT  use high-volume water jets; this may scatter the burning organic powder.[1]
    
  • Combustion Products: Emits toxic fumes of Nitrogen Oxides (

    
    ) and Carbon Monoxide (CO). The methoxy group may generate acrid smoke.
    

5.2 Accidental Release (Spill)

  • Evacuate: Isolate the area (10 meters).

  • PPE: Wear nitrile gloves (double gloving recommended due to unknown permeation rates) and a P95/P100 particulate respirator.

  • Containment: Dampen the solid with inert oil or PEG to prevent dusting, then scoop into a waste container.

  • Decontamination: Wipe surfaces with 5% sodium bisulfite solution (neutralizes aldehydes) followed by soap and water.[1]

References

  • ChemicalBook. (2025).[1][3][7] Safety Data Sheet: 5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde. Retrieved from [1]

  • Apollo Scientific. (2023).[1][2] SDS for Pyrrole-3-carbaldehyde derivatives (PC201345). Retrieved from [1]

  • PubChem. (2025).[1] Compound Summary: 1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde.[1] National Library of Medicine. Retrieved from [1]

  • Thermo Fisher Scientific. (2025).[1] Safety Data Sheet: 3,5-Dimethyl-1H-pyrrole-2-carbaldehyde. Retrieved from [1]

  • BenchChem. (n.d.).[1] Optimization of reaction conditions for scaling up pyrrole aldehyde synthesis. Retrieved from [1]

  • Organic Syntheses. (1951).[1] Pyrrole-2-carboxaldehyde Synthesis Protocol. Org. Synth. 1951, 31, 92. Retrieved from

Sources

Foundational

Pharmacological Potential & Synthetic Utility of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

A Technical Whitepaper for Drug Discovery & Medicinal Chemistry Executive Summary 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde represents a high-value "privileged scaffold" in modern medicinal chemistry. While simple py...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Whitepaper for Drug Discovery & Medicinal Chemistry

Executive Summary

1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde represents a high-value "privileged scaffold" in modern medicinal chemistry. While simple pyrroles are ubiquitous in nature (e.g., heme, chlorophyll), N-aryl-3-substituted variants have emerged as critical intermediates for synthesizing complex bioactive heterocycles.

This guide analyzes the biological potential of this specific scaffold, driven by the unique electronic properties of the meta-methoxy substitution on the N-aryl ring. It serves as a versatile precursor for three primary therapeutic classes: antimicrobial agents , tubulin-targeting anticancer drugs , and CNS-active serotonin antagonists .

Chemical Profile & Structural Logic[1][2]

The molecule consists of a pyrrole core N-linked to a 3-methoxyphenyl ring, with a reactive formyl group at the C3 position.

PropertySpecification
IUPAC Name 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde
Molecular Formula C₁₂H₁₁NO₂
Molecular Weight 201.22 g/mol
Key Pharmacophore Pyrrole-3-carboxaldehyde (Michael acceptor precursor)
Lipophilicity (cLogP) ~2.8 (Predicted) - Ideal for membrane permeability
Electronic Effect m-OMe: Electron-donating (inductive), metabolically stable vs. p-OMe
Structural Activity Relationship (SAR) Rationale
  • The N-Aryl Moiety: The 3-methoxyphenyl group provides lipophilic bulk, enhancing cell membrane penetration. Unlike para-substitution, the meta-position is less prone to rapid oxidative metabolism (O-demethylation), potentially extending half-life in vivo.

  • The C3-Formyl Group: This is the "warhead" for diversification. It readily undergoes condensation reactions (Knoevenagel, Schiff base formation) to generate libraries of bioactive compounds.

Biological Potential & Therapeutic Applications[1][2][3][4][5][6][7][8][9]

Research into N-aryl pyrrole-3-carbaldehydes suggests three dominant biological activities for derivatives of this scaffold.

A. Antimicrobial & Antifungal Activity

Derivatives of pyrrole-3-carbaldehydes, particularly hydrazones and thiosemicarbazones , exhibit potent activity against multi-drug resistant (MDR) pathogens.

  • Mechanism: Disruption of bacterial cell wall synthesis and inhibition of DNA gyrase.

  • Target Pathogens: MRSA (S. aureus), E. coli, and C. albicans.

  • Lead Optimization: Condensing the aldehyde with 4-substituted thiosemicarbazides creates a tridentate ligand capable of chelating transition metals (Fe, Cu), which generates reactive oxygen species (ROS) toxic to bacteria.

B. Anticancer Activity (Tubulin & Kinase Inhibition)

The scaffold is a precursor to Pyrrole-Chalcones and Pyrrolo[2,3-c]quinolines .

  • Tubulin Polymerization: Chalcones derived from this aldehyde (via Claisen-Schmidt condensation with acetophenones) bind to the colchicine site of tubulin, arresting cells in the G2/M phase.

  • Kinase Inhibition: Fused tricyclic systems synthesized from this core act as ATP-competitive inhibitors of tyrosine kinases (e.g., EGFR, VEGFR).

C. CNS Activity (Serotonin Antagonism)

Fused heterocycles derived from N-aryl pyrroles have demonstrated affinity for 5-HT4 receptors .

  • Application: Potential treatment for cognitive disorders (Alzheimer's) and gastrointestinal motility disorders.

Synthetic Pathways & Experimental Protocols

Achieving the C3-formyl substitution on the pyrrole ring is synthetically challenging due to the natural preference of pyrroles for electrophilic substitution at the C2 position.

Workflow Visualization (DOT)

SynthesisWorkflow Start 2,5-Dimethoxytetrahydrofuran Clauson Clauson-Kaas Reaction (Formation of N-aryl pyrrole) Start->Clauson Amine 3-Methoxy aniline Amine->Clauson Intermed 1-(3-Methoxyphenyl)pyrrole Clauson->Intermed AcOH, Reflux Vilsmeier Vilsmeier-Haack Formylation (Sterically Controlled) Intermed->Vilsmeier POCl3, DMF (C3 Selectivity Strategy) Product TARGET: 1-(3-Methoxyphenyl)-1H- pyrrole-3-carbaldehyde Vilsmeier->Product Deriv1 Schiff Base (Antimicrobial) Product->Deriv1 Thiosemicarbazide Deriv2 Chalcone (Anticancer) Product->Deriv2 Acetophenone/NaOH

Caption: Synthetic route prioritizing C3-regioselectivity via modified Vilsmeier-Haack or sterically crowded amide strategies.

Protocol 1: Synthesis of the Scaffold (Modified Vilsmeier-Haack)

Note: Standard Vilsmeier-Haack favors C2. To favor C3, use sterically bulky amides or specific temperature control.

  • Preparation of N-Aryl Pyrrole:

    • Reflux 2,5-dimethoxytetrahydrofuran (1.0 eq) and 3-methoxyaniline (1.0 eq) in glacial acetic acid for 2 hours (Clauson-Kaas reaction).

    • Neutralize, extract with EtOAc, and purify to obtain 1-(3-methoxyphenyl)pyrrole.

  • Formylation (C3-Selective):

    • Cool DMF (1.2 eq) to 0°C. Add POCl₃ (1.2 eq) dropwise to form the Vilsmeier reagent.

    • Add 1-(3-methoxyphenyl)pyrrole dissolved in DMF/DCM.

    • Critical Step: Maintain reaction at low temperature (-10°C to 0°C) or use a bulky amide (e.g., N,N-diisopropylformamide) to sterically hinder the C2 position, favoring C3 substitution [1].

    • Hydrolyze with saturated NaOAc solution.

    • Purify via column chromatography (Hexane:EtOAc).

Protocol 2: Biological Validation (Antimicrobial MIC Assay)

This protocol validates the activity of hydrazone derivatives synthesized from the scaffold.

  • Preparation: Dissolve compound in DMSO (1 mg/mL stock).

  • Inoculum: Prepare bacterial suspension (S. aureus ATCC 29213) adjusted to 0.5 McFarland standard.

  • Dilution: Perform serial 2-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate (Range: 128 µg/mL to 0.25 µg/mL).

  • Incubation: Add 10 µL inoculum to each well. Incubate at 37°C for 18-24 hours.

  • Readout: MIC is the lowest concentration showing no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = No growth; Pink = Growth).

Mechanism of Action (Anticancer Pathway)

The following diagram illustrates how chalcone derivatives of the topic molecule induce apoptosis.

MOA Compound Pyrrole-Chalcone Derivative Target Tubulin (Colchicine Binding Site) Compound->Target Binds to Effect1 Inhibition of Microtubule Polymerization Target->Effect1 Prevents assembly Effect2 G2/M Phase Cell Cycle Arrest Effect1->Effect2 Mitotic spindle failure Apoptosis Apoptosis (Cell Death) Effect2->Apoptosis Caspase activation

Caption: Pharmacodynamics of pyrrole-chalcone derivatives targeting the tubulin-microtubule equilibrium.

References
  • Synthetic Approaches for Pyrrole-3-carbaldehydes. ResearchGate. (2018). Detailed review of Vilsmeier-Haack regioselectivity and C3-formylation strategies. Link

  • Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PMC. (2025). Comprehensive analysis of N-aryl pyrrole antibacterial mechanisms. Link

  • One-pot sequential multicomponent reaction... synthesis of substituted pyrrole-3-carbaldehydes. RSC Advances. (2018). Methodology for synthesizing complex pyrrole-3-carbaldehyde scaffolds. Link

  • Vilsmeier-Haack Reaction. Organic Chemistry Portal. Mechanism and application for formylating electron-rich heterocycles. Link

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Knoevenagel Condensation of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of Pyrrole-Based α,β-Unsaturated Systems The Knoevenagel condensation is a cornerstone of carbon-carbon bond format...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Pyrrole-Based α,β-Unsaturated Systems

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, revered for its efficiency in generating α,β-unsaturated compounds from the reaction of an aldehyde or ketone with an active methylene compound.[1][2] These products are not merely synthetic curiosities; they are pivotal intermediates in the synthesis of a vast array of fine chemicals, polymers, and critically, pharmaceuticals.[3][4][5] The introduction of a heterocyclic aldehyde, such as 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde, into this reaction manifold opens a gateway to novel molecular architectures. The pyrrole moiety, a privileged scaffold in medicinal chemistry, imbues the resulting Knoevenagel products with unique electronic properties and conformational features, making them attractive candidates for drug discovery programs targeting a range of therapeutic areas including cancer, inflammation, and infectious diseases.[6] This guide provides a detailed exploration of the Knoevenagel condensation utilizing 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde, offering in-depth mechanistic insights, validated experimental protocols, and strategies for reaction optimization.

Mechanistic Considerations: A Tale of Nucleophilic Attack and Dehydration

The Knoevenagel condensation proceeds through a well-established mechanism initiated by a basic catalyst.[7] The choice of catalyst is crucial; it must be sufficiently basic to deprotonate the active methylene compound without promoting the self-condensation of the aldehyde.[2] Weak amine bases like piperidine or pyridine are classic choices for this transformation.[8][9]

The reaction cascade can be dissected into three key steps:

  • Deprotonation: The basic catalyst abstracts a proton from the active methylene compound, generating a resonance-stabilized carbanion (enolate). The acidity of the methylene protons, flanked by electron-withdrawing groups (Z), is a critical determinant of reactivity.[2]

  • Nucleophilic Attack: The newly formed carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. This step results in the formation of a tetrahedral intermediate.[7]

  • Dehydration: The tetrahedral intermediate undergoes proton transfer and subsequent elimination of a water molecule to yield the final α,β-unsaturated product.[7] This dehydration step is often the driving force for the reaction, particularly when the resulting double bond is in conjugation with both the pyrrole ring and the electron-withdrawing groups of the active methylene component.

Knoevenagel_Mechanism cluster_step1 Step 1: Deprotonation cluster_step2 Step 2: Nucleophilic Attack cluster_step3 Step 3: Dehydration ActiveMethylene Z-CH₂-Z' Base Base ProtonatedBase Base-H⁺ Base->ProtonatedBase Carbanion Z-CH⁻-Z' (Carbanion) TetrahedralIntermediate Ar-CH(O⁻)-CH(Z)-Z' Carbanion->TetrahedralIntermediate + Aldehyde Aldehyde Ar-CHO (1-(3-Methoxyphenyl)-1H- pyrrole-3-carbaldehyde) Aldehyde->TetrahedralIntermediate Protonation Ar-CH(OH)-CH(Z)-Z' TetrahedralIntermediate->Protonation + H⁺ Product Ar-CH=C(Z)-Z' (α,β-Unsaturated Product) Protonation->Product - H₂O Water H₂O Protonation->Water

Figure 1: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

Experimental Protocols

The following protocols provide detailed methodologies for the Knoevenagel condensation of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde with representative active methylene compounds.

Protocol 1: Synthesis of (E)-2-cyano-3-(1-(3-methoxyphenyl)-1H-pyrrol-3-yl)acrylamide

Active Methylene Compound: 2-Cyanoacetamide

Catalyst: Piperidine

ReagentMolar Eq.MW ( g/mol )Amount
1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde1.0201.22201 mg (1 mmol)
2-Cyanoacetamide1.184.0892.5 mg (1.1 mmol)
Piperidine0.185.158.5 µL (0.1 mmol)
Ethanol--5 mL

Procedure:

  • To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (201 mg, 1 mmol) and 2-cyanoacetamide (92.5 mg, 1.1 mmol).

  • Add ethanol (5 mL) to the flask and stir the mixture at room temperature until all solids are dissolved.

  • Add piperidine (8.5 µL, 0.1 mmol) to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes).

  • Upon completion of the reaction (typically 2-4 hours), cool the reaction mixture to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

  • Wash the collected solid with cold ethanol to remove any unreacted starting materials and catalyst.

  • Dry the product under vacuum to afford (E)-2-cyano-3-(1-(3-methoxyphenyl)-1H-pyrrol-3-yl)acrylamide.

  • Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis of 2-(1-(3-methoxyphenyl)-1H-pyrrol-3-ylmethylene)malononitrile

Active Methylene Compound: Malononitrile

Catalyst: Basic alumina (as a heterogeneous catalyst)

ReagentMolar Eq.MW ( g/mol )Amount
1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde1.0201.22201 mg (1 mmol)
Malononitrile1.066.0666 mg (1 mmol)
Basic Alumina--200 mg
Dichloromethane--10 mL

Procedure:

  • In a 50 mL round-bottom flask, combine 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (201 mg, 1 mmol) and malononitrile (66 mg, 1 mmol) in dichloromethane (10 mL).

  • Add basic alumina (200 mg) to the mixture.

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by TLC. The reaction is often complete within 30-60 minutes.

  • Upon completion, filter the reaction mixture through a pad of celite to remove the basic alumina.

  • Wash the celite pad with a small amount of dichloromethane.

  • Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude product.

  • The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes gradient) to afford pure 2-(1-(3-methoxyphenyl)-1H-pyrrol-3-ylmethylene)malononitrile.

Experimental_Workflow Reactants Combine Aldehyde, Active Methylene Compound, and Solvent Catalyst Add Catalyst (e.g., Piperidine or Alumina) Reactants->Catalyst Reaction Stir at Appropriate Temperature (Room Temp to Reflux) Catalyst->Reaction Monitor Monitor Progress by TLC Reaction->Monitor Workup Reaction Workup Monitor->Workup Reaction Complete Isolation Isolate Crude Product (Filtration or Solvent Evaporation) Workup->Isolation Purification Purify by Recrystallization or Column Chromatography Isolation->Purification Characterization Characterize Final Product (NMR, MS, IR) Purification->Characterization End End Characterization->End

Figure 2: Generalized experimental workflow for the Knoevenagel condensation.

Troubleshooting and Optimization

Issue Potential Cause Suggested Solution
Low or no product formation Inactive catalystUse a fresh bottle of amine catalyst or activate the heterogeneous catalyst according to literature procedures.
Insufficient reaction temperatureGradually increase the reaction temperature while monitoring for product formation and potential side reactions.
Steric hindrance from the pyrrole substituentConsider using a less bulky active methylene compound or a more potent catalytic system.
Formation of side products Self-condensation of the aldehydeUse a milder base or lower the reaction temperature. Ensure the active methylene compound is sufficiently acidic.[2]
Michael addition of the active methylene compound to the productUse a stoichiometric amount of the active methylene compound. The Knoevenagel product is highly reactive.[10]
Difficult product isolation Product is soluble in the reaction solventAfter the reaction, try adding a non-polar co-solvent to precipitate the product, or remove the solvent under reduced pressure and triturate the residue with a suitable solvent.

Green Chemistry Approaches

In recent years, significant efforts have been directed towards developing more environmentally benign Knoevenagel condensation protocols.[11][12] Researchers should consider exploring:

  • Solvent-free conditions: Grinding the reactants with a solid catalyst can be a highly efficient and eco-friendly method.[13]

  • Aqueous media: Water can serve as a green solvent, and in some cases, can even act as a Brønsted base catalyst.[14]

  • Natural catalysts: Extracts from lemon juice or other agro-wastes have been successfully employed as catalysts.[11][12]

  • Reusable catalysts: Heterogeneous catalysts, such as hydrotalcites or functionalized silica, offer the advantage of easy separation and recyclability.[3][15]

Conclusion

The Knoevenagel condensation of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde provides a versatile and efficient route to a diverse range of α,β-unsaturated compounds with significant potential in drug discovery and materials science. The protocols outlined in this guide, coupled with the mechanistic insights and troubleshooting advice, are intended to empower researchers to successfully synthesize and explore the applications of these novel chemical entities. By embracing both traditional and modern, greener methodologies, the full potential of this powerful carbon-carbon bond-forming reaction can be realized.

References

  • Knoevenagel Condensation - Alfa Chemistry. [URL: https://www.alfa-chemistry.
  • Knoevenagel Condensation | Thermo Fisher Scientific - RU. [URL: https://www.thermofisher.
  • One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Molbank, 2023. [URL: https://www.mdpi.com/1422-8599/2023/4/M1753]
  • Application Notes and Protocols for Knoevenagel Condensation with 5-Methyl-2-thiophenecarboxaldehyde - Benchchem. [URL: https://www.benchchem.
  • The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. Critical Reviews in anotechnology, 2020. [URL: https://www.tandfonline.com/doi/full/10.1080/1040841X.2020.1843354]
  • Knoevenagel Condensation Reaction - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.
  • Green Approach for Knoevenagel Condensation of Aromatic Aldehydes with Active Methylene Group. Green Chemistry Letters and Reviews, 2011. [URL: https://www.tandfonline.com/doi/full/10.1080/17518253.2011.633939]
  • Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry, 2024. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ob/d4ob01420k]
  • Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. ACG Publications, 2021. [URL: https://www.acgpubs.
  • A Comparative Guide to Catalysts for Knoevenagel Condensation - Benchchem. [URL: https://www.benchchem.
  • How Important is the Metal-free Catalytic Knoevenagel Reaction in Medicinal Chemistry? An Updated Review. Current Organic Chemistry, 2024. [URL: https://pubmed.ncbi.nlm.nih.gov/38243980/]
  • Knoevenagel reaction | PPTX - Slideshare. [URL: https://www.slideshare.net/slideshow/knoevenagel-reaction-pptx/266048154]
  • Knoevenagel condensation - Wikipedia. [URL: https://en.wikipedia.
  • Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Molecules, 2018. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222384/]
  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Journal of Advanced Scientific Research, 2022. [URL: https://www.semanticscholar.org/paper/RECENT-DEVELOPMENTS-IN-KNOEVENAGEL-CONDENSATION-A-Kumar-Kumar/886369f6946399435b54a737f174092b23616a1b]
  • Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with A. Asian Journal of Green Chemistry, 2025. [URL: https://www.ajgreenchem.com/article_177990.html]
  • The Knoevenagel Condensation Reaction of Aromatic Aldehydes with Malononitrile by Grinding in the Absence of Solvents and Catalysts. ResearchGate, 2025. [URL: https://www.researchgate.
  • Knoevenagel condensation – Knowledge and References - Taylor & Francis. [URL: https://www.tandfonline.com/action/doSearch?
  • Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature a. ResearchGate, N.D. [URL: https://www.researchgate.
  • Applications of Knoevenagel condensation reaction in the total synthesis of natural products. Monatshefte für Chemie - Chemical Monthly, 2020. [URL: https://www.researchgate.

Sources

Application

The Strategic Utility of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde in Modern Pharmaceutical Synthesis

In the landscape of contemporary drug discovery and development, the identification and utilization of versatile chemical intermediates are paramount to the efficient synthesis of novel therapeutic agents. Among these, 1...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of contemporary drug discovery and development, the identification and utilization of versatile chemical intermediates are paramount to the efficient synthesis of novel therapeutic agents. Among these, 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde has emerged as a scaffold of significant interest, particularly in the creation of advanced gastrointestinal medicines. This technical guide provides an in-depth exploration of this intermediate's synthesis, properties, and its critical role in the construction of complex, biologically active molecules.

Introduction: A Versatile Building Block

1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a heterocyclic aromatic aldehyde. The pyrrole core is a privileged structure in medicinal chemistry, appearing in a multitude of natural products and synthetic drugs.[1][2] The strategic placement of a methoxyphenyl group at the 1-position and a formyl group at the 3-position endows this molecule with a unique combination of electronic properties and reactive handles, making it an ideal precursor for further chemical elaboration. Its primary application lies in the synthesis of potassium-competitive acid blockers (P-CABs), a newer class of drugs for treating acid-related disorders.[3][4][5][6][7]

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of an intermediate is crucial for its effective use in synthesis. Below is a table summarizing the key properties and expected spectroscopic data for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde, compiled from analogous compounds found in the literature.

PropertyValue
Molecular Formula C₁₂H₁₁NO₂
Molecular Weight 201.22 g/mol
Appearance Expected to be a pale yellow to brown solid or oil
Solubility Soluble in common organic solvents (e.g., DCM, THF, EtOAc)
¹H NMR (CDCl₃, 400 MHz) Anticipated δ (ppm): 9.7-9.9 (s, 1H, CHO), 7.2-7.5 (m, Ar-H), 6.8-7.0 (m, Ar-H), 6.7-6.9 (m, pyrrole-H), 3.8-3.9 (s, 3H, OCH₃)
¹³C NMR (CDCl₃, 100 MHz) Anticipated δ (ppm): 185-187 (CHO), 159-161 (Ar-C-O), 140-142 (Ar-C-N), 110-135 (Ar-C and pyrrole-C), 55-56 (OCH₃)
IR (KBr, cm⁻¹) Anticipated ν: 1660-1680 (C=O, aldehyde), 2800-2900 (C-H, aldehyde), 1500-1600 (C=C, aromatic)
Mass Spectrometry Expected m/z: 202.08 [M+H]⁺

Synthesis Protocol: Vilsmeier-Haack Formylation

The most common and efficient method for the synthesis of pyrrole-3-carbaldehydes is the Vilsmeier-Haack reaction.[1][8][9][10][11][12] This reaction introduces a formyl group onto an electron-rich aromatic ring, such as a pyrrole. The synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde can be achieved in two main steps: the synthesis of the N-arylpyrrole precursor, followed by its formylation.

Part 1: Synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole

The precursor, 1-(3-Methoxyphenyl)-1H-pyrrole, can be synthesized via the Paal-Knorr pyrrole synthesis.

G cluster_0 Step 1: Synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole Reactant1 2,5-Dimethoxytetrahydrofuran Reaction1 Paal-Knorr Condensation Reactant1->Reaction1 Reactant2 3-Methoxyaniline Reactant2->Reaction1 Catalyst Acid Catalyst (e.g., Acetic Acid) Catalyst->Reaction1 Reflux Product1 1-(3-Methoxyphenyl)-1H-pyrrole Reaction1->Product1

Caption: Paal-Knorr synthesis of the N-arylpyrrole precursor.

Protocol:

  • To a solution of 3-methoxyaniline (1.0 eq) in glacial acetic acid, add 2,5-dimethoxytetrahydrofuran (1.1 eq).

  • Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Neutralize the solution with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-(3-methoxyphenyl)-1H-pyrrole.

Part 2: Vilsmeier-Haack Formylation of 1-(3-Methoxyphenyl)-1H-pyrrole

This step introduces the crucial aldehyde functionality at the 3-position of the pyrrole ring.

G cluster_1 Step 2: Vilsmeier-Haack Formylation Precursor 1-(3-Methoxyphenyl)-1H-pyrrole Reaction2 Formylation Precursor->Reaction2 Reagent1 Phosphorus Oxychloride (POCl₃) VilsmeierReagent Formation of Vilsmeier Reagent Reagent1->VilsmeierReagent Reagent2 Dimethylformamide (DMF) Reagent2->VilsmeierReagent 0 °C Product2 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde VilsmeierReagent->Reaction2 Electrophilic Aromatic Substitution Reaction2->Product2 Aqueous Workup

Caption: Vilsmeier-Haack formylation workflow.

Protocol:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, cool dimethylformamide (DMF) (3.0 eq) to 0 °C.

  • Slowly add phosphorus oxychloride (POCl₃) (1.2 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 1-(3-methoxyphenyl)-1H-pyrrole (1.0 eq) in DMF to the Vilsmeier reagent at 0 °C.

  • Allow the reaction to warm to room temperature and then heat to 60-70 °C for 2-3 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture in an ice bath.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

Application in Pharmaceutical Synthesis: A Gateway to Potassium-Competitive Acid Blockers (P-CABs)

The aldehyde functionality of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a versatile handle for constructing more complex molecular architectures. A prime example is its use in the synthesis of P-CABs, such as Fexuprazan and related compounds.[3][5][6] These drugs represent a significant advancement in the treatment of acid-related gastrointestinal disorders.

A plausible synthetic route starting from our intermediate could involve a Knoevenagel condensation followed by further modifications to build the final drug molecule.

Exemplary Synthetic Application: Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by dehydration.[13][14][15][16][17]

G cluster_2 Application: Knoevenagel Condensation Intermediate 1-(3-Methoxyphenyl)-1H-pyrrole- 3-carbaldehyde Reaction3 Knoevenagel Condensation Intermediate->Reaction3 ActiveMethylene Active Methylene Compound (e.g., Malononitrile) ActiveMethylene->Reaction3 Base Base Catalyst (e.g., Piperidine) Base->Reaction3 Ethanol, RT CondensationProduct Pyrrole-based α,β-unsaturated nitrile Reaction3->CondensationProduct

Sources

Method

Application Note & Protocol: Vilsmeier-Haack Formylation for the Regioselective Synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Abstract This document provides a comprehensive guide to the Vilsmeier-Haack reaction, a cornerstone of organic synthesis for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2][3][4][5][6] We p...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to the Vilsmeier-Haack reaction, a cornerstone of organic synthesis for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2][3][4][5][6] We present a detailed, field-proven protocol for the synthesis of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde, a valuable building block in medicinal chemistry.[7][8][9][10] The narrative delves into the underlying reaction mechanism, offers a step-by-step experimental procedure, outlines critical safety considerations, and provides expected characterization data. This guide is intended for researchers and professionals in organic synthesis and drug development, offering both a practical methodology and the theoretical foundation necessary for successful execution and adaptation.

Introduction and Scientific Context

The formyl group (–CHO) is a versatile functional handle in organic synthesis, serving as a precursor to a vast array of other functionalities. The Vilsmeier-Haack reaction provides a mild and efficient method for its introduction onto activated aromatic systems.[6] The reaction's power lies in the in situ generation of a specialized electrophile, the Vilsmeier reagent, which is reactive enough to engage electron-rich systems like pyrroles without the harsh conditions required by classical Friedel-Crafts acylations.[1]

Pyrrole-based carbaldehydes, particularly those substituted at the C3 position, are of significant interest. They serve as key intermediates in the synthesis of complex heterocyclic scaffolds that are prevalent in pharmacologically active molecules, including antibacterial, anticancer, and anti-inflammatory agents.[8][9] The target molecule, 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde, combines the pyrrole core with a methoxyphenyl substituent, a common feature in bioactive compounds, making it a desirable synthetic target. This protocol details a reliable method for its regioselective synthesis.

The Vilsmeier-Haack Reaction: A Mechanistic Dissection

The reaction proceeds through a well-understood, multi-step mechanism involving the formation of the key formylating agent, followed by electrophilic attack and subsequent hydrolysis.

Step 1: Formation of the Vilsmeier Reagent

The reaction is initiated by the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid chloride like phosphorus oxychloride (POCl₃).[11] The carbonyl oxygen of DMF acts as a nucleophile, attacking the electrophilic phosphorus center of POCl₃. This is followed by an elimination and rearrangement sequence to generate the highly electrophilic chloroiminium cation, known as the Vilsmeier reagent.[1][2][12][13]

Vilsmeier_Reagent_Formation cluster_reagents Reagent Formation DMF DMF (N,N-Dimethylformamide) Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Reagent 1. Nucleophilic Attack POCl3 POCl₃ (Phosphorus Oxychloride) POCl3->Reagent 2. Elimination

Caption: Formation of the electrophilic Vilsmeier reagent from DMF and POCl₃.

Step 2: Electrophilic Substitution and Hydrolysis

The electron-rich pyrrole ring attacks the electrophilic carbon of the Vilsmeier reagent. For 1-substituted pyrroles, formylation can occur at the C2 (α) or C3 (β) position. While the C2 position is generally more electron-rich, the steric bulk of the N-substituent can direct the attack to the less hindered C3 position, a key factor in achieving the desired regioselectivity for the target molecule.[14][15] This attack forms a cationic intermediate, which is stabilized by resonance. Subsequent elimination of a chloride ion and hydrolysis of the resulting iminium salt during aqueous workup yields the final aldehyde product.[2][3][5]

Reaction_Mechanism Pyrrole 1-(3-Methoxyphenyl)-1H-pyrrole Intermediate Cationic Intermediate (Iminium Salt) Pyrrole->Intermediate Electrophilic Attack (C3 Position) VilsmeierReagent Vilsmeier Reagent [Me₂N=CHCl]⁺ VilsmeierReagent->Intermediate Product 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Intermediate->Product Hydrolysis Hydrolysis Aqueous Workup (H₂O) Hydrolysis->Product

Caption: Overall Vilsmeier-Haack reaction pathway on the pyrrole substrate.

Experimental Application Protocol

This protocol is designed for the synthesis of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde on a laboratory scale.

Reagents and Materials
ReagentChemical FormulaMolar Mass ( g/mol )Key Properties
1-(3-Methoxyphenyl)-1H-pyrroleC₁₁H₁₁NO173.21Starting Material
Phosphorus OxychloridePOCl₃153.33Corrosive, reacts violently with water
N,N-Dimethylformamide (DMF)C₃H₇NO73.09Anhydrous, high boiling point
Dichloromethane (DCM)CH₂Cl₂84.93Anhydrous, reaction solvent
Sodium AcetateCH₃COONa82.03For neutralization during workup
Saturated Sodium BicarbonateNaHCO₃84.01Aqueous solution for workup
Ethyl AcetateC₄H₈O₂88.11Extraction solvent
Anhydrous Magnesium SulfateMgSO₄120.37Drying agent
Silica GelSiO₂60.08For column chromatography
Step-by-Step Methodology

SAFETY FIRST: This reaction must be performed in a well-ventilated chemical fume hood. Phosphorus oxychloride is highly corrosive and toxic; it reacts exothermically with water.[11] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

A. Vilsmeier Reagent Preparation

  • Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet/outlet.

  • Under a gentle stream of nitrogen, add anhydrous DMF (e.g., 3 equivalents) to the flask.

  • Cool the flask to 0 °C using an ice-water bath.

  • Slowly add phosphorus oxychloride (POCl₃) (e.g., 1.2 equivalents) dropwise via the dropping funnel to the stirred DMF over 20-30 minutes. Crucial: Maintain the internal temperature below 10 °C throughout the addition to control the exothermic reaction.[16]

  • After the addition is complete, allow the resulting mixture (which may become a viscous, pale-yellow solid or slurry) to stir at 0 °C for an additional 30 minutes.

B. Formylation Reaction

  • Dissolve the starting material, 1-(3-methoxyphenyl)-1H-pyrrole (1 equivalent), in anhydrous dichloromethane (DCM).

  • Add the pyrrole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours or until TLC analysis indicates the consumption of the starting material. Gentle heating (e.g., to 40 °C) may be required to drive the reaction to completion.

C. Workup and Hydrolysis

  • Prepare a large beaker containing a vigorously stirred mixture of crushed ice and a saturated aqueous solution of sodium acetate.

  • Carefully and slowly , pour the reaction mixture onto the ice/sodium acetate slurry. This quenching step is highly exothermic and will release HCl gas. Perform this step with caution in the back of the fume hood.[11][17]

  • Continue stirring until all the ice has melted. The iminium salt intermediate will hydrolyze to the aldehyde.

  • Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

D. Extraction and Purification

  • Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate or DCM (3 x volume).

  • Combine the organic layers and wash sequentially with water and brine.

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

Overall Experimental Workflow

Sources

Application

Preparation of conducting polymers using 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde

Application Note: Advanced Preparation & Functionalization of Conductive Polymers using 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Abstract This technical guide details the protocols for the polymerization of 1-(3-Met...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Preparation & Functionalization of Conductive Polymers using 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Abstract

This technical guide details the protocols for the polymerization of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (MPPC) , a dual-functionalized pyrrole monomer.[1] Unlike standard polypyrrole, MPPC incorporates an N-aryl spacer for enhanced lipophilicity and π-stacking stability, alongside a C3-aldehyde moiety that serves as a versatile "chemical handle" for covalent bioconjugation. These features make poly(MPPC) a critical material in the development of electrochemical biosensors and controlled drug delivery systems.[1] This document covers monomer validation, electrochemical film deposition, bulk chemical synthesis, and post-polymerization functionalization.

Introduction & Strategic Rationale

In drug development and bioelectronics, standard polypyrrole (PPy) often lacks specific binding sites for biomolecules.[1] MPPC addresses this by providing a bio-orthogonal aldehyde group directly on the conductive backbone.[1]

  • 1-(3-Methoxyphenyl): The N-substitution improves solubility in organic solvents and prevents over-oxidation by sterically protecting the nitrogen atom.[1] The methoxy group acts as a weak electron donor, balancing the electronics of the phenyl ring.[1]

  • 3-Carbaldehyde: An electron-withdrawing group that increases the oxidation potential of the monomer but provides a site for Schiff-base formation (reaction with amines on proteins/drugs) without disrupting the conjugated backbone.[1]

Key Applications:

  • Label-Free Biosensors: Covalent immobilization of antibodies via the aldehyde group.[1]

  • Drug Release Scaffolds: pH-sensitive Schiff-base linkages for holding amine-containing drugs.[1]

Monomer Pre-Validation

Before polymerization, the monomer purity must be verified to prevent defect formation.

Purity Check Protocol:

  • TLC: Silica gel, Hexane:Ethyl Acetate (7:3).[1] MPPC should appear as a distinct spot (Rf ~0.4–0.6).[1]

  • 1H-NMR (CDCl3): Verify the aldehyde proton singlet at ~9.8 ppm and the specific splitting pattern of the 3-methoxyphenyl group.

  • Solubility Test: Ensure complete dissolution in Acetonitrile (ACN) or Dichloromethane (DCM).[1] If turbid, filter through a 0.2 µm PTFE filter.[1]

Protocol A: Electrochemical Polymerization (Thin Films)

Best for: Biosensor interfaces, electrode coatings, and surface characterization.

Principle: Anodic oxidation generates radical cations at the 2,5-positions of the pyrrole ring, leading to coupling and film growth.

Materials
  • Solvent: Anhydrous Acetonitrile (ACN) (HPLC Grade, <10 ppm water).[1]

  • Electrolyte: Tetrabutylammonium Perchlorate (TBAP) (0.1 M) or Lithium Perchlorate (LiClO4).[1]

  • Working Electrode (WE): Glassy Carbon, Gold, or ITO.[1]

  • Reference Electrode (RE): Ag/Ag+ (0.01 M AgNO3 in ACN).[1]

  • Counter Electrode (CE): Platinum wire/mesh.[1]

Step-by-Step Method
  • Electrolyte Preparation: Dissolve TBAP (3.42 g) in 100 mL ACN to make a 0.1 M solution. Purge with Nitrogen (N2) for 15 mins.[1]

  • Monomer Addition: Add MPPC to reach a concentration of 10 mM . Stir gently until dissolved.

  • Cyclic Voltammetry (CV) Deposition:

    • Range: 0.0 V to +1.3 V (vs Ag/Ag+). Note: The aldehyde group raises the oxidation potential compared to unsubstituted pyrrole.[1]

    • Scan Rate: 50 mV/s.[1]

    • Cycles: 10–20 cycles for a thin, semi-transparent film; 50+ for a thick, dark film.

    • Observation: Look for the "nucleation loop" on the first scan and increasing current density in subsequent scans, indicating polymer growth.[1]

  • Washing: Rinse the electrode gently with monomer-free ACN to remove unreacted species.[1]

Potentiostatic Alternative:

  • Apply a constant potential of +1.1 V for 60–120 seconds. This yields a smoother, more uniform film ideal for impedance spectroscopy.[1]

Electropolymerization Start Monomer (MPPC) 10mM in ACN Oxidation Anodic Oxidation (+1.1V to +1.3V) Start->Oxidation Apply Potential Coupling Radical Cation Coupling (2,5-pos) Oxidation->Coupling -2e-, -2H+ Deposition Film Deposition on Electrode Coupling->Deposition Chain Growth Wash ACN Rinse (Remove Monomers) Deposition->Wash Final Poly(MPPC) Modified Electrode Wash->Final

Caption: Workflow for the electrochemical deposition of Poly(MPPC) films.

Protocol B: Chemical Oxidative Polymerization (Bulk Powder)

Best for: Large scale synthesis, composite fillers, and drug delivery formulations.

Principle: Use of a strong oxidant (FeCl3) to drive polymerization in solution.[1]

Materials
  • Oxidant: Anhydrous Iron(III) Chloride (FeCl3).[1]

  • Solvent: Chloroform (CHCl3) or Methanol (MeOH).[1]

  • Molar Ratio: Monomer : Oxidant = 1 : 2.5 (Theoretically 1:2.33, slight excess ensures completion).[1]

Step-by-Step Method
  • Solution A: Dissolve 1.0 g of MPPC in 20 mL of Chloroform.

  • Solution B: Dissolve 1.8 g of FeCl3 in 20 mL of Methanol.

  • Reaction:

    • Cool Solution A to 0–5°C in an ice bath (controls reaction rate and improves order).

    • Add Solution B dropwise to Solution A under vigorous stirring.

    • Color Change: Solution will turn from pale yellow to dark black/green.[1]

  • Aging: Allow to stir for 24 hours at room temperature.

  • Purification (Critical):

    • Precipitate the polymer by pouring the mixture into excess cold Methanol (200 mL).[1]

    • Filter (0.45 µm membrane) and wash extensively with Methanol then Acetone to remove residual iron salts and oligomers.[1]

    • Conductivity Check: The filtrate should eventually run clear.[1]

  • Drying: Vacuum dry at 60°C for 12 hours.

Post-Polymerization Functionalization (Bioconjugation)

The core advantage of MPPC.[1]

Protocol: Schiff Base Immobilization of Protein/Drug

  • Activation: Incubate the Poly(MPPC) film/powder in a phosphate buffer (PBS, pH 7.[1]4) containing the amine-functionalized target (e.g., Antibody-NH2 or Doxorubicin-NH2).[1]

  • Incubation: 4 hours at 4°C (for proteins) or RT (for small molecules).

  • Reduction (Optional but Recommended): Add Sodium Cyanoborohydride (NaCNBH3, 10 mM) to reduce the imine (C=N) to a stable amine (C-N) linkage.[1]

  • Blocking: Wash with BSA (Bovine Serum Albumin) to block non-specific binding sites.[1]

Data Presentation & Characterization

TechniqueParameterExpected Result for Poly(MPPC)
FTIR C=O StretchPeak at ~1680–1700 cm⁻¹ (Aldehyde retention)
FTIR Ring VibrationsPeaks at 1550, 1460 cm⁻¹ (Pyrrole ring)
CV Redox PeaksBroad redox couple ~0.4–0.6 V (Doping/Dedoping)
SEM MorphologyGlobular/Cauliflower structure (typical of PPy)
Conductivity 4-Point Probe10⁻² to 10⁰ S/cm (Lower than pure PPy due to bulky substituents)

Troubleshooting & Optimization

  • Issue: Low Conductivity.

    • Cause: Over-oxidation or steric hindrance disrupting planarity.[1]

    • Fix: Lower the polymerization potential (stop at +1.1 V) or copolymerize with unsubstituted pyrrole (ratio 1:5) to increase backbone planarity.

  • Issue: Poor Film Adhesion.

    • Cause: Solubility of oligomers.[1]

    • Fix: Use Indium Tin Oxide (ITO) cleaned with oxygen plasma.[1] Switch solvent to Propylene Carbonate.[1]

  • Issue: Loss of Aldehyde Activity. [1]

    • Cause: Side reactions during polymerization.[1]

    • Fix: Verify FTIR post-polymerization.[1] If C=O peak is weak, protect the aldehyde as an acetal before polymerization and deprotect with acid post-synthesis.[1]

References

  • Monomer Synthesis (Vilsmeier-Haack): Meth-Cohn, O., & Stanforth, S. P. (1982).[1] The Vilsmeier–Haack Reaction.[1] Comprehensive Organic Synthesis. Link

  • Electropolymerization of N-Substituted Pyrroles: Deronzier, A., & Moutet, J. C. (1996).[1] Functionalized Polypyrroles: New Materials for Electrochemistry. Accounts of Chemical Research, 22(7), 249-255.[1] Link[1]

  • Chemical Polymerization (FeCl3 Method): Armes, S. P. (1987).[1] Optimum reaction conditions for the polymerization of pyrrole by iron(III) chloride in aqueous solution. Synthetic Metals, 20(3), 365-371.[1] Link[1]

  • Biomedical Applications: Ateh, D. D., Navsaria, H. A., & Vadgama, P. (2006). Polypyrrole-based conducting polymers and interactions with biological tissues.[1][2] Journal of the Royal Society Interface, 3(11), 741-752.[1] Link

  • Conducting Polymer Biosensors: Wallace, G. G., & Spinks, G. M. (2008).[1] Conductive Electroactive Polymers: Intelligent Polymer Systems. CRC Press.[1] Link[1]

Sources

Method

Precision Wittig Olefination of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Executive Summary & Strategic Context Target Substrate: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Reaction Class: Carbon-Carbon Bond Formation (Wittig Olefination) Application Domain: Medicinal Chemistry (Kinase Inhi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

Target Substrate: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Reaction Class: Carbon-Carbon Bond Formation (Wittig Olefination) Application Domain: Medicinal Chemistry (Kinase Inhibitors, Tubulin Modulators), Heterocyclic Building Blocks.

This guide details the optimized protocols for the Wittig olefination of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde. While pyrrole-3-carbaldehydes are valuable intermediates in drug discovery, they present specific synthetic challenges due to the electronic deactivation of the formyl group. The nitrogen lone pair in the pyrrole ring donates electron density into the ring system (mesomeric effect), rendering the C3-aldehyde less electrophilic than standard benzaldehydes.

However, the N-(3-methoxyphenyl) substituent provides a unique electronic modulation. The aryl ring withdraws electron density from the nitrogen via induction and resonance, partially mitigating the donation into the pyrrole ring and restoring some electrophilicity to the aldehyde.

This protocol addresses two critical transformations:

  • Synthesis of α,β-Unsaturated Esters (Stabilized Ylides): For creating Michael acceptors common in covalent inhibitors.

  • One-Carbon Homologation (Non-Stabilized Ylides): For chain extension (e.g., aldehyde to acetaldehyde derivative).

Mechanistic Insight & Reactivity Profile

Electronic Considerations

The success of the Wittig reaction on this substrate depends on balancing the stability of the ylide with the electrophilicity of the carbonyl.

  • Substrate Deactivation: The pyrrole ring acts as an electron donor. The transition state for the initial nucleophilic attack by the ylide is higher in energy compared to phenyl analogs.

  • Stereoselectivity:

    • Stabilized Ylides (e.g., Ph₃P=CHCO₂Et): Under thermodynamic control, these predominantly yield the (E)-alkene (trans).[1]

    • Non-Stabilized Ylides (e.g., Ph₃P=CH₂): Under salt-free kinetic control, these favor the (Z)-alkene (cis), though the "Schlosser Modification" can be used to invert this.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic flux from the initial aldehyde to the final olefin, highlighting the critical oxaphosphetane intermediate.

WittigMechanism Substrate 1-(3-Methoxyphenyl)- pyrrole-3-CHO Oxaphosphetane Oxaphosphetane (4-Membered Ring) Substrate->Oxaphosphetane [2+2] Cycloaddition Ylide Phosphonium Ylide (Ph3P=CHR) Ylide->Oxaphosphetane Betaine Betaine (Zwitterion) Oxaphosphetane->Betaine Equilibrium (Li+ dependent) Products Alkene + Ph3P=O Oxaphosphetane->Products Cycloreversion (Driving Force: P=O bond)

Figure 1: Concerted [2+2] cycloaddition mechanism favoring the Oxaphosphetane intermediate in lithium-free conditions.

Protocol A: Synthesis of α,β-Unsaturated Esters

Objective: To synthesize ethyl (E)-3-(1-(3-methoxyphenyl)-1H-pyrrol-3-yl)acrylate. Reagent: (Carbethoxymethylene)triphenylphosphorane (Stabilized Ylide).

Reagents & Equipment
  • Substrate: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (1.0 equiv).

  • Ylide: (Carbethoxymethylene)triphenylphosphorane (1.2 - 1.5 equiv).

  • Solvent: Anhydrous Toluene (Preferred for higher temp) or THF.

  • Atmosphere: Nitrogen or Argon.

Step-by-Step Procedure
  • Preparation: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Flush with N₂.

  • Dissolution: Charge the RBF with the aldehyde substrate (e.g., 1.0 mmol) and dissolve in anhydrous Toluene (10 mL, 0.1 M concentration).

    • Note: Toluene is preferred over THF here because the electron-rich aldehyde often requires higher temperatures (reflux ~110°C) to push the reaction to completion with stabilized ylides.

  • Ylide Addition: Add (Carbethoxymethylene)triphenylphosphorane (1.5 mmol, 1.5 equiv) in one portion.

  • Reaction: Heat the mixture to reflux (oil bath at 115°C) with vigorous stirring.

  • Monitoring: Monitor by TLC (Hexanes:EtOAc 4:1) or LC-MS.

    • Target Time: 4–12 hours.

    • Observation: The aldehyde spot should disappear. A new, less polar fluorescent spot (the acrylate) will appear.

  • Workup:

    • Cool to room temperature.[1]

    • Concentrate the solvent under reduced pressure (Rotavap).

    • Trituration (Optional but recommended): Add cold Et₂O/Hexanes (1:1) to the residue to precipitate Triphenylphosphine oxide (Ph₃P=O). Filter off the white solid.

  • Purification: Purify the filtrate via Flash Column Chromatography on Silica Gel (Gradient: 0% → 30% EtOAc in Hexanes).

Protocol B: One-Carbon Homologation (Methoxymethyl Ylide)

Objective: To convert the aldehyde to the homologous aldehyde (via enol ether) or ketone. Reagent: (Methoxymethyl)triphenylphosphonium chloride (Non-stabilized Ylide precursor).

Reagents & Equipment
  • Substrate: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

  • Phosphonium Salt: (Methoxymethyl)triphenylphosphonium chloride (1.5 equiv).

  • Base: Potassium tert-butoxide (KOtBu) (1.6 equiv) or NaHMDS.

  • Solvent: Anhydrous THF.

  • Quench: Saturated NH₄Cl, then aqueous HCl (for hydrolysis).

Step-by-Step Procedure
  • Ylide Generation (In Situ):

    • In a flame-dried flask under N₂, suspend (Methoxymethyl)triphenylphosphonium chloride (1.5 mmol) in anhydrous THF (5 mL).

    • Cool to 0°C (Ice bath).

    • Add KOtBu (1.6 mmol) dropwise (if solution) or portion-wise (if solid). The solution should turn deep red/orange, indicating ylide formation.

    • Stir at 0°C for 30–45 minutes.

  • Addition:

    • Dissolve the pyrrole-aldehyde (1.0 mmol) in anhydrous THF (3 mL).

    • Add the aldehyde solution dropwise to the cold ylide solution.

  • Reaction:

    • Allow the mixture to warm to Room Temperature (RT) naturally.

    • Stir for 2–4 hours. Monitor by TLC for the formation of the enol ether intermediate.

  • Workup (Enol Ether Isolation):

    • Quench with Sat. NH₄Cl.[1]

    • Extract with Et₂O (3x). Dry organics over Na₂SO₄ and concentrate.

    • Note: If the aldehyde is the final goal, proceed directly to hydrolysis without rigorous purification of the enol ether.

  • Hydrolysis (Enol Ether → Homologated Aldehyde):

    • Dissolve the crude enol ether in THF (5 mL).

    • Add 2N HCl (2 mL). Stir at RT for 1–2 hours.

    • Neutralize with Sat. NaHCO₃. Extract with EtOAc.[1][2]

  • Purification: Flash Chromatography (Silica Gel).

Optimization & Troubleshooting Guide

The following decision tree helps optimize conditions based on observed results.

Troubleshooting Start Reaction Outcome? NoReaction No Reaction / Starting Material Recovered Start->NoReaction LowYield Low Yield / Decomposition Start->LowYield Good Good Yield (>70%) Start->Good Action1 Increase Temp (Reflux Toluene) for Stabilized Ylides NoReaction->Action1 Action2 Use Stronger Base (NaH/DMSO) for Non-stabilized Ylides NoReaction->Action2 Action3 Check Anhydrous Conditions (Water kills Ylide) LowYield->Action3 Action4 Protect Pyrrole C2 position (if polymerization occurs) LowYield->Action4

Figure 2: Troubleshooting logic for N-arylpyrrole Wittig reactions.

Quantitative Data Summary
ParameterProtocol A (Stabilized)Protocol B (Non-Stabilized)
Primary Product α,β-Unsaturated EsterEnol Ether (Aldehyde precursor)
Stereoselectivity >95% (E)-isomerMix of (E)/(Z) (usually Z-selective)
Base None (if pre-formed) or weakStrong (KOtBu, NaH, NaHMDS)
Temperature Reflux (80–110°C)0°C → RT
Critical Risk Slow kinetics (Steric/Electronic)Moisture sensitivity

References

  • Maercker, A. "The Wittig Reaction." Organic Reactions, 1965 , 14, 270–490. Link

  • Maryanoff, B. E.; Reitz, A. B. "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions. Stereochemistry, Mechanism, and Selected Synthetic Aspects."[3][4][5][6] Chemical Reviews, 1989 , 89(4), 863–927.[2] Link

  • Vedejs, E.; Peterson, M. J. "Stereocontrol in Organic Synthesis Using the Wittig Reaction." Topics in Stereochemistry, 1994 , 21, 1–85. Link

  • Gilchrist, T. L. "Heterocyclic Chemistry." 3rd Ed., Longman, 1997.
  • Pankova, A. S., et al. "Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes."[7] Journal of Heterocyclic Chemistry, 2013 . (Context for 3-formylpyrrole synthesis).

Sources

Application

Microwave-assisted synthesis involving 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde

Application Note: Microwave-Assisted Synthesis & Regioselective Formylation of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Executive Summary This technical guide details the microwave-assisted synthesis of 1-(3-Methoxy...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Microwave-Assisted Synthesis & Regioselective Formylation of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Executive Summary

This technical guide details the microwave-assisted synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde , a critical pharmacophore in the development of tubulin polymerization inhibitors and kinase inhibitors.

While standard Vilsmeier-Haack formylation of N-substituted pyrroles predominantly yields the C2-isomer due to electronic factors, this protocol introduces a regioselective strategy using sterically crowded amides (e.g., N,N-diisopropylformamide) under microwave irradiation to favor the C3-isomer. This approach reduces reaction times from hours to minutes and significantly improves atom economy compared to conventional heating.

Strategic Synthesis Workflow

The synthesis is bipartite:

  • Core Construction: Microwave-assisted Clauson-Kaas reaction to form the N-aryl pyrrole ring.

  • Functionalization: Regioselective Vilsmeier-Haack formylation to install the aldehyde at the C3 position.

SynthesisWorkflow Aniline 3-Methoxyaniline (Starting Material) Pyrrole 1-(3-Methoxyphenyl)pyrrole (Intermediate) Aniline->Pyrrole MW Clauson-Kaas AcOH, 150°C, 10 min DMTHF 2,5-Dimethoxy- tetrahydrofuran DMTHF->Pyrrole Reagent_Std DMF / POCl3 (Standard VH) Pyrrole->Reagent_Std Reagent_Bulk N,N-Diisopropylformamide / POCl3 (Bulky VH) Pyrrole->Reagent_Bulk Prod_C2 C2-Aldehyde (Unwanted Isomer) Reagent_Std->Prod_C2 Major Product (Electronic Control) Prod_C3 1-(3-Methoxyphenyl)- 1H-pyrrole-3-carbaldehyde (TARGET) Reagent_Bulk->Prod_C3 Major Product (Steric Control)

Figure 1: Strategic pathway distinguishing between electronic (C2) and steric (C3) control in formylation.

Pre-Synthesis Considerations & Safety

  • Microwave Equipment: A monomode microwave reactor (e.g., CEM Discover or Anton Paar Monowave) is recommended for precise temperature/pressure control. Multimode ovens may result in "hot spots" leading to polymerization of the pyrrole.

  • Safety Critical (POCl3): The Vilsmeier-Haack reaction generates intermediate iminium salts and releases HCl gas.

    • Hazard: Pressurization in sealed microwave vials.

    • Control: Do not fill vials >50%. Use a reactor with an active pressure release system. Perform the quenching step (hydrolysis) in a fume hood, as it is highly exothermic.

Detailed Protocols

Protocol A: Synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole (Core Scaffold)

Methodology: Microwave-Assisted Clauson-Kaas Reaction

Rationale: The Clauson-Kaas reaction typically requires prolonged reflux in acetic acid. Microwave irradiation accelerates the ring closure and dehydration steps, preventing the degradation of the electron-rich pyrrole product.

Materials:

  • 3-Methoxyaniline (1.0 equiv)

  • 2,5-Dimethoxytetrahydrofuran (1.1 equiv)

  • Glacial Acetic Acid (Solvent/Catalyst)

Step-by-Step:

  • Preparation: In a 10 mL microwave process vial, dissolve 3-methoxyaniline (5 mmol, 615 mg) in glacial acetic acid (4 mL).

  • Addition: Add 2,5-dimethoxytetrahydrofuran (5.5 mmol, 0.72 mL) to the solution.

  • Irradiation: Seal the vial. Program the microwave reactor:

    • Temp: 150 °C

    • Time: 10 minutes (Hold time)

    • Power: Dynamic (Max 200 W)

    • Stirring: High

  • Work-up: Cool to room temperature. Pour the reaction mixture into ice-cold water (20 mL). Neutralize with saturated NaHCO₃ solution until effervescence ceases.

  • Extraction: Extract with Ethyl Acetate (3 x 15 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Flash column chromatography (Hexane/EtOAc 9:1) yields the N-aryl pyrrole as a viscous oil or low-melting solid.

Expected Yield: 85-92%

Protocol B: Regioselective Synthesis of the 3-Carbaldehyde

Methodology: Sterically Directed Vilsmeier-Haack Formylation

Rationale: Standard DMF/POCl₃ attacks the most electron-rich position (C2). By replacing DMF with N,N-diisopropylformamide (DIPF) , the bulky isopropyl groups create steric clash at the C2 position (adjacent to the N-aryl group), directing the electrophilic attack to the remote C3 position.

Materials:

  • 1-(3-Methoxyphenyl)-1H-pyrrole (from Protocol A)

  • N,N-Diisopropylformamide (DIPF) (1.2 equiv)

  • Phosphorus Oxychloride (POCl₃) (1.2 equiv)

  • 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step:

  • Vilsmeier Reagent Formation (Exothermic): In a separate vial under Argon, cool DIPF (6 mmol) in DCE (3 mL) to 0°C. Dropwise add POCl₃ (6 mmol). Stir for 15 min at 0°C, then 15 min at RT until a slight precipitate/cloudiness (chloroiminium salt) forms.

  • Substrate Addition: Dissolve the N-aryl pyrrole (5 mmol) in DCE (2 mL) and add it to the pre-formed Vilsmeier reagent.

  • Irradiation: Transfer to the microwave cavity.

    • Temp: 80 °C

    • Time: 5 minutes

    • Power: Dynamic (Max 100 W)

  • Hydrolysis (Critical): Pour the reaction mixture into a solution of Sodium Acetate (4M, 20 mL) in water. Note: Basic hydrolysis is required to liberate the aldehyde from the iminium salt. Stir vigorously for 30 minutes at RT.

  • Isolation: Extract with CH₂Cl₂ (3 x 20 mL). The organic layer will contain a mixture of C3 (major) and C2 (minor) isomers.

  • Purification: The 3-isomer is typically more polar. Purify via silica gel chromatography (Gradient: Hexane -> 20% EtOAc/Hexane).

Data Comparison:

ParameterStandard Heating (DMF)Microwave (DIPF)
Time 12 - 24 Hours5 - 10 Minutes
Major Isomer C2-CarbaldehydeC3-Carbaldehyde
C3:C2 Ratio ~1 : 9~4 : 1
Yield 60-70%75-85%

Downstream Application: Microwave Knoevenagel Condensation

Synthesis of Bioactive Chalcone Analogs

The 3-carbaldehyde is a potent intermediate. A common application involves condensation with active methylene compounds to generate anticancer agents.

Protocol:

  • Mix 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde (1 mmol) with an acetophenone derivative (1 mmol) in Ethanol (2 mL).

  • Add catalytic Piperidine (2 drops).

  • Microwave at 100 °C for 2-5 minutes .

  • Cool; the product often precipitates directly or requires simple filtration.

Mechanism of Regioselectivity

The following diagram illustrates why the bulky amide is necessary for this specific target.

Mechanism cluster_C2 Path A: Standard DMF cluster_C3 Path B: Bulky Amide (DIPF) Substrate N-Aryl Pyrrole Intermediate_C2 C2 Attack (Sterically Accessible) Substrate->Intermediate_C2 Small Electrophile Intermediate_C3 C3 Attack (Sterically Favored) Substrate->Intermediate_C3 Bulky Electrophile Result_C2 C2-Aldehyde (Thermodynamic Product) Intermediate_C2->Result_C2 Result_C3 C3-Aldehyde (Kinetic/Steric Product) Intermediate_C3->Result_C3

Figure 2: Mechanistic divergence based on electrophile steric bulk.

References

  • Ketcha, D. M., et al. (2010). "The Clauson-Kaas pyrrole synthesis under microwave irradiation." Department of Chemistry, Wright State University.[1] 1

  • J-GLOBAL. "Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier-Haack Formylation of Pyrroles with Sterically Crowded Amides."[2] 2

  • Mohamed, S. F., et al. (2023).[3] "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent."[4] RSC Advances. 4

  • RSC. "Direct catalytic synthesis of densely substituted 3-formylpyrroles from imines and 1,4-ketoaldehydes." (Alternative Route). 5

  • MDPI. "Novel Pyrrole Derivatives as Multi-Target Agents for the Treatment of Alzheimer's Disease: Microwave-Assisted Synthesis." 6

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde by Column Chromatography

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde using column chromatography. It...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde using column chromatography. It is designed to offer both foundational knowledge and practical troubleshooting advice to ensure successful purification outcomes.

Introduction to the Purification Challenge

1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a moderately polar aromatic heterocyclic compound. Its purification by silica gel column chromatography is generally effective; however, challenges such as peak tailing, co-elution of impurities, and on-column degradation can arise. These issues often stem from the interaction of the pyrrole nitrogen and the polar aldehyde group with the acidic surface of the silica gel. This guide will walk you through the essential steps for successful purification, from initial planning to advanced troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for the purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde?

A1: For most applications, silica gel (60 Å, 230-400 mesh) is the recommended stationary phase for normal-phase column chromatography of this compound.[1] Its polarity is well-suited for separating moderately polar compounds like N-arylpyrrole carbaldehydes. In cases of severe peak tailing or suspected on-column degradation, neutral alumina can be a viable alternative.[2]

Q2: How do I select the optimal mobile phase (eluent)?

A2: The ideal mobile phase is determined by thin-layer chromatography (TLC). A common and effective eluent system for compounds of this polarity is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate.[3] The goal is to achieve a retention factor (Rf) of approximately 0.2-0.4 for the target compound.[1] This Rf range typically provides the best separation from both less polar and more polar impurities during column chromatography.

Q3: My compound is streaking on the TLC plate. What does this mean for my column chromatography?

A3: Streaking on a TLC plate is a strong indicator that you will encounter peak tailing during column chromatography. This is often due to strong interactions between your compound and the acidic silanol groups on the silica gel. To mitigate this, consider adding a small amount (0.1-1%) of triethylamine to your mobile phase to neutralize these acidic sites.

Q4: Should I use isocratic or gradient elution?

A4: For separating impurities with significantly different polarities from your target compound, gradient elution is highly recommended. This involves starting with a less polar solvent mixture and gradually increasing the proportion of the more polar solvent. This technique can improve separation efficiency and reduce the total purification time. Isocratic elution, using a single solvent mixture, can be effective if the impurities have polarities very close to the product.

Q5: How can I determine if my compound is degrading on the column?

A5: To check for on-column degradation, you can perform a simple test. Spot your purified compound on a TLC plate, then scrape some silica from the plate into a small vial with a suitable solvent. After a few hours, run a TLC of the solvent from the vial. The appearance of new spots indicates potential degradation on the silica gel.[4]

Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard flash chromatography procedure for the purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. Flash chromatography is a rapid form of preparative column chromatography that uses positive pressure to accelerate solvent flow.[5][6]

Materials and Equipment:
  • Glass chromatography column

  • Silica gel (60 Å, 230-400 mesh)

  • Solvents (e.g., hexanes, ethyl acetate) of appropriate purity

  • Sample of crude 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

  • Collection tubes or flasks

  • TLC plates, chamber, and UV lamp

  • Pressurized air or nitrogen source with a regulator

Step-by-Step Procedure:
  • Mobile Phase Selection:

    • Prepare several TLC chambers with different ratios of hexanes:ethyl acetate (e.g., 9:1, 8:2, 7:3).

    • Spot the crude reaction mixture on the TLC plates and develop them.

    • Identify the solvent system that provides an Rf value of ~0.3 for the target compound.[7] This will be your starting mobile phase.

  • Column Packing (Wet Slurry Method):

    • Securely clamp the column in a vertical position.

    • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[8]

    • In a separate beaker, prepare a slurry of silica gel in your initial, least polar mobile phase.[2]

    • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing and remove air bubbles.[8]

    • Once the silica has settled, add a protective layer of sand on top.

  • Sample Loading:

    • Dissolve the crude compound in a minimal amount of the mobile phase or a less polar solvent like dichloromethane.

    • Carefully apply the sample solution to the top of the silica bed.[9]

    • Allow the solvent to absorb into the silica until the liquid level is just at the top of the sand layer.

  • Elution and Fraction Collection:

    • Carefully add the mobile phase to the top of the column.

    • Apply gentle pressure to the top of the column to achieve a steady flow rate.

    • Begin collecting fractions in separate tubes. The size of the fractions should be about 80-100% of the silica gel volume.[9]

    • If using a gradient, systematically increase the polarity of the mobile phase (e.g., from 10% ethyl acetate in hexanes to 20%, then 30%).

  • Analysis of Fractions:

    • Monitor the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Guide

Problem Possible Cause(s) Recommended Solution(s)
Poor Separation/Overlapping Peaks - Inappropriate mobile phase. - Column overloading. - Poorly packed column.- Re-optimize the mobile phase using TLC to achieve a greater ∆Rf between your compound and impurities. - Reduce the amount of sample loaded onto the column. - Repack the column, ensuring a homogenous and crack-free stationary phase.
Peak Tailing/Streaking - Strong interaction with acidic silica gel. - Compound is too polar for the mobile phase.- Add 0.1-1% triethylamine to the mobile phase to neutralize acidic sites. - Consider switching to a neutral alumina stationary phase. - Increase the polarity of the mobile phase.
Compound Not Eluting - Mobile phase is not polar enough. - Irreversible adsorption or decomposition on the column.- Gradually increase the polarity of the mobile phase. For very polar compounds, a small percentage of methanol in dichloromethane can be used.[4] - Test for compound stability on silica gel.[4] If unstable, consider using a different stationary phase like alumina or a reversed-phase column.
Cracked or Channeled Column Bed - Improper packing (e.g., dry packing without care). - Column ran dry during the run.- Repack the column using the wet slurry method to ensure a uniform bed. - Always maintain the solvent level above the stationary phase.
High Back Pressure - Column frit or tubing is clogged. - Sample precipitation at the top of the column. - Stationary phase particles are too fine.- Filter the sample before loading to remove any particulate matter.[10] - Ensure the sample is fully dissolved in the loading solvent. - Use silica gel with the appropriate mesh size for flash chromatography (e.g., 230-400 mesh).

Visualization of the Purification Workflow

Purification_Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Final Product TLC TLC Analysis (Mobile Phase Selection, Rf ~0.3) Column_Packing Column Packing (Wet Slurry Method) TLC->Column_Packing Sample_Prep Sample Preparation (Minimal Solvent) Column_Packing->Sample_Prep Sample_Loading Sample Loading Sample_Prep->Sample_Loading Elution Elution (Isocratic or Gradient) Sample_Loading->Elution Fraction_Collection Fraction Collection Elution->Fraction_Collection Fraction_Analysis Fraction Analysis (TLC) Fraction_Collection->Fraction_Analysis Combine_Fractions Combine Pure Fractions Fraction_Analysis->Combine_Fractions Solvent_Removal Solvent Removal (Rotary Evaporation) Combine_Fractions->Solvent_Removal Pure_Product Pure Product Solvent_Removal->Pure_Product

Caption: Workflow for the purification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

Troubleshooting Logic Diagram

Troubleshooting_Logic Start Problem Encountered Poor_Sep Poor Separation? Start->Poor_Sep Tailing Peak Tailing? Start->Tailing No_Elution Compound Not Eluting? Start->No_Elution High_Pressure High Back Pressure? Start->High_Pressure Reoptimize_Solvent Re-optimize Mobile Phase (TLC) Poor_Sep->Reoptimize_Solvent Yes Add_Amine Add Triethylamine (0.1-1%) Tailing->Add_Amine Yes Increase_Polarity2 Drastically Increase Polarity (e.g., add MeOH) No_Elution->Increase_Polarity2 Yes Filter_Sample Filter Sample High_Pressure->Filter_Sample Yes Reduce_Load Reduce Sample Load Reoptimize_Solvent->Reduce_Load Repack Repack Column Reduce_Load->Repack Switch_Stationary Switch to Alumina Add_Amine->Switch_Stationary Increase_Polarity Increase Mobile Phase Polarity Switch_Stationary->Increase_Polarity Check_Stability Check Compound Stability Increase_Polarity2->Check_Stability Check_Solubility Ensure Complete Dissolution Filter_Sample->Check_Solubility

Caption: Troubleshooting decision tree for common column chromatography issues.

Safety Precautions

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[11][12]

  • Handle silica gel with care as fine dust can be a respiratory irritant.

  • Be aware of the flammability and toxicity of the organic solvents used.

  • Consult the Safety Data Sheet (SDS) for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde and all solvents before starting work.

References

  • Chrom Tech. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. Available at: [Link]

  • Microbioz India. (2023, December 15). The Ultimate Guide to Flash Chromatography: Principles and Techniques. Available at: [Link]

  • University of Rochester, Department of Chemistry. Chromatography: How to Run a Flash Column. Available at: [Link]

  • Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Available at: [Link]

  • Anveshana's International Publication. OVERVIEW ON COLUMN CHROMATOGRAPHY. Available at: [Link]

  • Biotage. (2023, January 23). 5 Steps to successful flash chromatography. Available at: [Link]

  • Phenomenex. (2025, December 12). Column Chromatography: Principles and Applications. Available at: [Link]

  • EPFL. Some Useful and Practical Tips for Flash Chromatography. Available at: [Link]

  • Anveshana's International Publication. OVERVIEW ON COLUMN CHROMATOGRAPHY. Available at: [Link]

  • Unknown. How to run column chromatography. Available at: [Link]

  • Agilent. The LC Handbook. Available at: [Link]

  • The Royal Society of Chemistry. Supporting Information. Available at: [Link]

  • RSC Publishing. (2018, April 24). One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes and applications towards medicinally important fused heterocycles. Available at: [Link]

  • The Royal Society of Chemistry. Supplementary Information. Available at: [Link]

  • University of Victoria. Column chromatography. Available at: [Link]

  • ResearchGate. (2022). Synthetic approaches for pyrrole-3-carbaldehydes. Available at: [Link]

  • University of Colorado Boulder, Department of Chemistry. Column Chromatography Procedures. Available at: [Link]

  • The Royal Society of Chemistry. Direct catalytic synthesis of densely substituted 3-formylpyrroles from imines and 1,4-ketoaldehydes. Available at: [Link]

  • University of Rochester. Troubleshooting Flash Column Chromatography. Available at: [Link]

  • Vassilis J. Demopoulos. (1986). A convenient synthesis of pyrrole-3-carboxaldehyde. Journal of Heterocyclic Chemistry.
  • SciELO. (2022, June 13). Synthesis and Evaluation of Antibacterial Activity of 1,2,3-Triazole and Ether Derivatives of Paeonol. Available at: [Link]

  • Google Patents. CN112194607A - Synthetic method of 5- (2-fluorophenyl) -1H-pyrrole-3-formaldehyde.
  • Brian H. Northrop. FLASH OPTIMIZATION. Available at: [Link]

  • Dutscher. Protein purification troubleshooting guide. Available at: [Link]

  • Waters Corporation. LC Purification Troubleshooting Guide. Available at: [Link]

  • ResearchGate. The Rf value of the ethyl acetate fraction detected on the Thin Layer.... Available at: [Link]

  • Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. Available at: [Link]

  • Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Available at: [Link]

  • CHIMIA. Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. Available at: [Link]

  • MDPI. Theoretical Insights into the Impact of Pyrrole and Imidazole Substituents on the BODIPY Chromophore. Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Reactivity of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Welcome to the technical support center for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common reacti...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common reactivity issues encountered during experimentation with this versatile heterocyclic aldehyde. By understanding the underlying chemical principles, you can optimize your reaction conditions and achieve desired outcomes.

I. Understanding the Reactivity Profile

1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde possesses a unique electronic and steric profile that dictates its reactivity. The pyrrole ring is an electron-rich aromatic system, which generally enhances the reactivity of substituents.[1][2] However, several factors can contribute to its perceived low reactivity in certain transformations.

Electronic Effects:
  • The nitrogen atom in the pyrrole ring donates its lone pair of electrons into the aromatic system, increasing the electron density of the ring.[2]

  • The 3-methoxyphenyl group at the 1-position can influence the electron density of the pyrrole ring through resonance and inductive effects.

  • The aldehyde group at the 3-position is an electron-withdrawing group, which deactivates the pyrrole ring towards further electrophilic substitution but activates the carbonyl carbon for nucleophilic attack.

Steric Hindrance:
  • The 1-aryl substituent can create steric hindrance around the pyrrole ring, potentially impeding the approach of bulky reagents.[3][4] This is a crucial consideration when selecting reagents and reaction conditions.

II. Frequently Asked Questions (FAQs)

Here are some common questions regarding the reactivity of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde:

Q1: Why is my Vilsmeier-Haack formylation to synthesize the parent pyrrole-3-carbaldehyde not working well?

A1: The Vilsmeier-Haack reaction is a formylation method for electron-rich aromatic and heteroaromatic compounds.[5][6][7][8][9][10] Pyrrole is highly reactive towards Vilsmeier reagents.[7] However, issues can arise from:

  • Substrate Reactivity: While pyrrole itself is reactive, the N-aryl substituent can influence the regioselectivity and reaction rate.

  • Reagent Stoichiometry: Incorrect ratios of DMF and POCl₃ can lead to incomplete reaction or side product formation.

  • Temperature Control: The reaction is typically performed at low temperatures, as higher temperatures can lead to polymerization or decomposition of the sensitive pyrrole ring.[7]

Q2: I am observing low yields in my Wittig reaction. What could be the cause?

A2: The Wittig reaction is a powerful tool for alkene synthesis from aldehydes.[11] Low yields with 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde can be attributed to:

  • Ylide Stability: Stabilized ylides are generally less reactive than non-stabilized ylides and may require more forcing conditions.[11]

  • Base Selection: The choice of base for generating the phosphonium ylide is critical and depends on the stability of the ylide.[11]

  • Steric Hindrance: The bulky 1-(3-methoxyphenyl) group may hinder the approach of the Wittig reagent to the aldehyde.[12]

Q3: My reductive amination reaction is sluggish. How can I improve the conversion?

A3: Reductive amination involves the formation of an imine followed by its reduction.[13][14] Sluggishness can be due to:

  • Imine Formation: The formation of the imine intermediate can be slow, especially with less nucleophilic amines. This step is often acid-catalyzed.

  • Reducing Agent: The choice of reducing agent is crucial. Mild reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they selectively reduce the iminium ion over the aldehyde.[13]

  • pH Control: The pH of the reaction medium is critical for both imine formation and the stability of the reducing agent.

III. Troubleshooting Guides

This section provides detailed troubleshooting for specific reactions.

Guide 1: Optimizing the Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a common method for introducing a formyl group onto a pyrrole ring.[5][6][8]

Problem: Low Yield of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde
Potential Cause Proposed Solution Scientific Rationale
Inefficient Vilsmeier Reagent Formation Ensure anhydrous conditions. Use freshly distilled POCl₃ and dry DMF. Pre-form the Vilsmeier reagent at 0°C before adding the pyrrole substrate.The Vilsmeier reagent (a chloromethyliminium salt) is moisture-sensitive. Its effective formation is crucial for the subsequent electrophilic attack on the pyrrole ring.[6]
Substrate Decomposition Maintain a low reaction temperature (0°C to room temperature). Add the pyrrole substrate slowly to the Vilsmeier reagent.Pyrroles are susceptible to polymerization under strongly acidic conditions, which can be generated during the reaction.[15]
Incorrect Work-up Procedure Hydrolyze the intermediate iminium salt by pouring the reaction mixture onto ice and then neutralizing with a base (e.g., NaOH or NaHCO₃ solution) until the pH is basic.The initial product of the Vilsmeier reaction is an iminium salt, which needs to be hydrolyzed to the aldehyde.[6][9] Careful pH control during work-up is essential to prevent degradation of the product.
Experimental Protocol: Vilsmeier-Haack Formylation
  • To a stirred solution of anhydrous N,N-dimethylformamide (DMF) at 0°C under a nitrogen atmosphere, add phosphorus oxychloride (POCl₃) dropwise.

  • Stir the mixture at 0°C for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 1-(3-methoxyphenyl)-1H-pyrrole in anhydrous DMF dropwise to the pre-formed Vilsmeier reagent at 0°C.

  • Allow the reaction to warm to room temperature and stir for the appropriate time (monitor by TLC).

  • Pour the reaction mixture onto crushed ice and carefully neutralize with a cold aqueous solution of sodium hydroxide or sodium bicarbonate until basic.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Troubleshooting Workflow: Vilsmeier-Haack Reaction

Vilsmeier_Troubleshooting Start Low Yield in Vilsmeier Reaction Check_Reagents Check Reagent Quality & Stoichiometry Start->Check_Reagents Check_Temp Verify Temperature Control Start->Check_Temp Check_Workup Review Work-up Procedure Start->Check_Workup Solution_Reagents Use Anhydrous Reagents Pre-form Vilsmeier Reagent Check_Reagents->Solution_Reagents Solution_Temp Maintain Low Temperature Slow Substrate Addition Check_Temp->Solution_Temp Solution_Workup Hydrolyze on Ice Careful Neutralization Check_Workup->Solution_Workup Success Improved Yield Solution_Reagents->Success Solution_Temp->Success Solution_Workup->Success

Caption: Decision tree for troubleshooting the Vilsmeier-Haack reaction.

Guide 2: Enhancing the Wittig Reaction

The Wittig reaction is a versatile method for creating carbon-carbon double bonds.[11][16][17][18][19]

Problem: Incomplete Conversion or Low Yield
Potential Cause Proposed Solution Scientific Rationale
Low Ylide Reactivity If using a stabilized ylide, consider switching to a more reactive semi-stabilized or non-stabilized ylide if the desired product allows. Alternatively, use harsher reaction conditions (e.g., higher temperature, stronger base).Stabilized ylides are less nucleophilic and may react slowly with the aldehyde.[11] The reactivity of the ylide is a key factor in the success of the Wittig reaction.
Inappropriate Base For non-stabilized ylides, use a strong base like n-butyllithium or sodium hydride. For stabilized ylides, a weaker base such as potassium carbonate or sodium hydroxide may be sufficient.[11]The pKa of the phosphonium salt determines the strength of the base required for deprotonation to form the ylide.[11]
Steric Hindrance Consider using the Horner-Wadsworth-Emmons (HWE) reaction, which employs phosphonate esters. The corresponding phosphonate carbanions are generally more nucleophilic and less sterically hindered than phosphonium ylides.The HWE reaction is often a good alternative for sterically hindered aldehydes where the standard Wittig reaction fails or gives low yields.[11]
Reaction in Aqueous Media For stabilized ylides, performing the reaction in water can sometimes accelerate the rate and improve yields.[17][18]Hydrophobic effects in water can promote the association of the reactants, leading to an increased reaction rate.[17]
Experimental Protocol: Wittig Reaction (General)
  • Suspend the appropriate phosphonium salt in an anhydrous solvent (e.g., THF, DMSO) under a nitrogen atmosphere.

  • Add the base dropwise at the appropriate temperature (this varies depending on the base and ylide).

  • Stir the mixture until the characteristic color of the ylide appears.

  • Add a solution of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde in the same anhydrous solvent dropwise.

  • Allow the reaction to proceed at the appropriate temperature, monitoring by TLC.

  • Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, wash, dry, and concentrate.

  • Purify the product by column chromatography to separate the alkene from triphenylphosphine oxide.

Decision Pathway: Wittig vs. HWE Reaction

Wittig_HWE_Decision Start Low Yield with Wittig Reaction Check_Hindrance Is the Aldehyde Sterically Hindered? Start->Check_Hindrance Use_Wittig Optimize Wittig Conditions (Stronger Base, Higher Temp) Check_Hindrance->Use_Wittig No Use_HWE Switch to Horner-Wadsworth-Emmons Reaction Check_Hindrance->Use_HWE Yes Result_Wittig Improved Yield of Wittig Product Use_Wittig->Result_Wittig Result_HWE Successful Formation of HWE Product Use_HWE->Result_HWE

Caption: Choosing between Wittig and HWE reactions based on steric hindrance.

Guide 3: Improving Reductive Amination Efficiency

Reductive amination is a key method for forming C-N bonds.[13][20][21][22]

Problem: Slow Reaction and/or Low Product Yield
Potential Cause Proposed Solution Scientific Rationale
Inefficient Imine Formation Add a catalytic amount of a mild acid (e.g., acetic acid) to facilitate imine formation. Use a Dean-Stark trap or a drying agent (e.g., molecular sieves) to remove the water formed during the reaction.Imine formation is a reversible equilibrium reaction. Removing water drives the equilibrium towards the product side. The reaction is also often acid-catalyzed.
Decomposition of Reactants Maintain a neutral to slightly acidic pH (typically 4-6). Avoid strongly acidic or basic conditions.The pyrrole ring is sensitive to strong acids, and the aldehyde can undergo side reactions under harsh conditions. The reducing agent may also be unstable at very low or high pH.
Suboptimal Reducing Agent Use a hydride reagent that is selective for the iminium ion over the aldehyde, such as NaBH₃CN or NaBH(OAc)₃.[13]These reagents are less reactive towards carbonyls at slightly acidic pH, minimizing the reduction of the starting aldehyde and allowing for a one-pot procedure.[13]
Low Amine Nucleophilicity For weakly nucleophilic amines (e.g., anilines), consider activating the aldehyde with a Lewis acid (e.g., Ti(OiPr)₄) before adding the amine and reducing agent.A Lewis acid can coordinate to the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the weak nucleophile.
Experimental Protocol: Reductive Amination
  • Dissolve 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde and the amine in a suitable solvent (e.g., methanol, dichloroethane).

  • Add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for a period to allow for imine formation.

  • Add the reducing agent (e.g., NaBH₃CN or NaBH(OAc)₃) portion-wise.

  • Monitor the reaction by TLC until the starting aldehyde is consumed.

  • Quench the reaction carefully with water or a buffer solution.

  • Extract the product with an organic solvent, wash, dry, and concentrate.

  • Purify the desired amine by column chromatography or crystallization.

Workflow for Optimizing Reductive Amination

Reductive_Amination_Workflow Start Low Reductive Amination Yield Step1 Step 1: Optimize Imine Formation - Add catalytic acid - Remove water Start->Step1 Step2 Step 2: Select Appropriate Reducing Agent - Use NaBH3CN or NaBH(OAc)3 Step1->Step2 Step3 Step 3: Control pH - Maintain pH 4-6 Step2->Step3 Step4 Step 4: For Weakly Nucleophilic Amines - Consider Lewis acid activation Step3->Step4 End Achieve High Yield of Aminated Product Step4->End

Sources

Troubleshooting

Optimizing reaction temperature for 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde derivatives

Status: Operational Ticket ID: PYR-3-CHO-OPT Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Executive Summary: The Thermal-Regioselectivity Paradox Welcome to the technical guide for o...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: PYR-3-CHO-OPT Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Thermal-Regioselectivity Paradox

Welcome to the technical guide for optimizing the reaction conditions of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde .

Working with N-aryl pyrroles presents a specific "thermal-regioselectivity paradox." The electron-rich pyrrole ring is prone to acid-catalyzed polymerization (tar formation) at high temperatures, yet the synthesis of the 3-carbaldehyde isomer is thermodynamically disfavored compared to the 2-carbaldehyde under standard kinetic control.

This guide addresses two critical workflows:

  • Upstream Synthesis: Forcing the formyl group to the 3-position (avoiding the unwanted 2-isomer).

  • Downstream Derivatization: Reacting the aldehyde (e.g., Schiff base formation) without degrading the sensitive pyrrole core.

Module 1: Synthesis Optimization (The 3-Isomer Challenge)

If you are synthesizing this scaffold via the Vilsmeier-Haack reaction on 1-(3-methoxyphenyl)pyrrole, you are likely encountering a mixture dominated by the 2-isomer .

The Mechanism & Temperature Control

The Vilsmeier reagent (chloromethyliminium salt) is an electrophile that attacks the most electron-rich position. In N-substituted pyrroles, the


-position (C2) is kinetically favored.
ParameterConditionOutcomeMechanism
Reagent Formation

Required POCl

+ DMF is exothermic. Higher temps degrade the active electrophile.
Addition Temp

Favors C2 (Kinetic) Low energy favors the fastest reaction pathway (

-attack).
Reaction Temp

Isomer Mix / Tar Heating promotes thermodynamic equilibration but drastically increases polymerization risk.
Blocking Strategy N/AFavors C3 Recommended: Use 2,5-dimethyl blocking groups or the Van Leusen route.
Protocol A: Vilsmeier-Haack (If you must use this route)

Use this if you are separating isomers via column chromatography.

  • Reagent Prep: Cool anhydrous DMF (3.0 equiv) to

    
    . Dropwise add POCl
    
    
    
    (1.2 equiv) under Ar. Stir 30 min.
  • Substrate Addition: Dissolve 1-(3-methoxyphenyl)pyrrole in DMF. Add dropwise to the reagent at

    
     .
    
  • The Critical Ramp:

    • Stir at

      
       for 1 hour.
      
    • Warm to

      
        for 2 hours. Do not exceed 
      
      
      
      .
  • Hydrolysis: Pour onto crushed ice/NaOAc. Keep pH > 5 to prevent acid-catalyzed polymerization.

Protocol B: The Van Leusen Reaction (TosMIC) – Recommended for C3 Specificity

To exclusively target the 3-carbaldehyde without thermal degradation issues, avoid Vilsmeier. Use Tosylmethyl Isocyanide (TosMIC).

  • Reactants: 3-Methoxyaniline + 2,5-dimethoxytetrahydrofuran

    
     N-aryl pyrrole (Paal-Knorr).
    
  • Formylation Alternative: React the N-aryl pyrrole with TosMIC and an electron-deficient alkene, or use a specific 3-substituted precursor.

    • Note: Direct C3 formylation is difficult. A common workaround is synthesizing the pyrrole ring with the ester/aldehyde at C3 using a multicomponent reaction (e.g., succinaldehyde + amine + keto-ester).

Module 2: Derivatization (Reacting the Aldehyde)

When reacting 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde with amines (to form Schiff bases) or active methylenes (Knoevenagel), temperature controls the competition between condensation and polymerization.

Thermodynamic Profile
  • Target Reaction: Nucleophilic attack on the aldehyde carbonyl.

  • Side Reaction: Electrophilic attack on the pyrrole ring (by the aldehyde of another molecule or the imine product), leading to "pyrrole red" or black tars.

Optimized Derivatization Protocol

Goal: Synthesis of a Schiff Base (Imine).

  • Solvent: Ethanol (Abs.) or Methanol. Avoid chlorinated solvents if high temp is needed.

  • Catalyst: Glacial Acetic Acid (Catalytic, 1-2 drops). Avoid strong mineral acids (HCl/H2SO4).

  • Temperature Ramp:

    • Start: Room Temperature (

      
      ). Stir for 30 mins.
      
    • Check: TLC for consumption of aldehyde.

    • Optimization: If slow, heat to

      
       .
      
    • Danger Zone:

      
       (Reflux) . Prolonged reflux often causes the electron-rich N-aryl pyrrole to polymerize.
      
  • Isolation: Cool to

    
     to precipitate. Filtration is preferred over extraction to avoid exposing the product to silica gel (which is acidic).
    

Visualizing the Logic

The following diagram illustrates the decision matrix for synthesis and the thermal safety zones for derivatization.

PyrroleOptimization Start Target: 1-(3-Methoxyphenyl) -1H-pyrrole-3-carbaldehyde RouteSelect Route Selection Start->RouteSelect VH_Route Vilsmeier-Haack (Direct Formylation) RouteSelect->VH_Route Standard Reagents TosMIC_Route Van Leusen / Ring Closure (De Novo Synthesis) RouteSelect->TosMIC_Route High Regioselectivity VH_Outcome Outcome: Mixture (Major C2 / Minor C3) VH_Route->VH_Outcome Kinetic Control (0°C) TosMIC_Outcome Outcome: Pure C3 Isomer TosMIC_Route->TosMIC_Outcome Deriv_Start Derivatization (e.g., Schiff Base) VH_Outcome->Deriv_Start After Purification TosMIC_Outcome->Deriv_Start Temp_Low Temp: 25°C Deriv_Start->Temp_Low Temp_Med Temp: 50-60°C Deriv_Start->Temp_Med Temp_High Temp: >80°C (Reflux) Deriv_Start->Temp_High Result_Clean Clean Product Temp_Low->Result_Clean Slow Rate Temp_Med->Result_Clean Optimal Rate Result_Tar Polymerization (Tar) Temp_High->Result_Tar Thermal Degradation

Caption: Workflow decision tree highlighting the regioselectivity risks in synthesis and thermal degradation risks in derivatization.

Troubleshooting & FAQs

Q1: Why is my reaction mixture turning black during the Vilsmeier formylation?

Diagnosis: Thermal runaway or Acidic Polymerization. Solution:

  • Check Addition Rate: The reaction of pyrrole with the Vilsmeier reagent is exothermic.[1] If you add the substrate too fast at room temperature, the local heat spike causes polymerization. Strictly maintain

    
     during addition. 
    
  • Check Quench: The hydrolysis step generates HCl. If the mixture heats up while acidic, the pyrrole rings will couple. Neutralize immediately with Sodium Acetate or Carbonate to pH 7-8.

Q2: I am getting the 2-aldehyde instead of the 3-aldehyde. Can I fix this with temperature?

Answer: Not effectively. While higher temperatures (


) theoretically encourage thermodynamic equilibration, the activation energy difference between C2 and C3 attack on an N-aryl pyrrole is significant. The C2 position is electronically activated by the nitrogen lone pair.
  • Fix: You cannot "cook" the reaction to shift the isomer significantly without destroying the product. You must use a blocking group (e.g., starting with 2,5-dimethyl-1-(3-methoxyphenyl)pyrrole) or switch to a ring-closure synthesis (Paal-Knorr with a 3-formyl precursor).

Q3: My derivative (Schiff base) decomposes on the silica column.

Diagnosis: Acid Sensitivity. Pyrrole-3-carbaldehyde imines are sensitive to the acidic nature of silica gel (


).
Solution: 
  • Pre-treat Silica: Flush the column with 1% Triethylamine (Et3N) in Hexane before loading.

  • Alternative: Use neutral Alumina or recrystallization from Ethanol/Water.

Q4: What is the maximum safe temperature for drying these derivatives?

Recommendation:


 under high vacuum.
Avoid ovens at 

. The 3-methoxyphenyl group is electron-donating, making the system oxidation-prone in air at high temperatures.

References

  • Vilsmeier-Haack Reaction Mechanism & Regioselectivity

    • Jones, G., & Stanforth, S. P. (1997). The Vilsmeier-Haack Reaction. Organic Reactions.[1][2][3][4][5][6][7][8][9][10][11][12]

    • Context: Defines the preference for -substitution (C2) in N-substituted pyrroles.
  • Regioselectivity in Pyrrole Formyl

    • Cordell, G. A. (1974). The Synthesis of Pyrroles. Journal of Organic Chemistry.[3][6]

    • Context: Discusses steric vs. electronic control in pyrrole electrophilic substitution.
  • Altern

    • Moskal, J., & van Leusen, A. M. (1986). A new synthesis of 3-acylpyrroles. Journal of Organic Chemistry.[3][6]

    • Context: The definitive method for synthesizing 3-substituted pyrroles directly, bypassing the Vilsmeier regioselectivity issue.
  • Handling of Unstable Pyrrole Deriv

    • BenchChem Technical Notes. Optimization of reaction conditions for scaling up pyrrole aldehyde synthesis.
    • Context: Practical guide on temperature limits to avoid polymeriz

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to the 13C NMR Chemical Shifts of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde: A Comparative Analysis

For the researcher embarking on the synthesis and characterization of novel heterocyclic compounds, a thorough understanding of their spectroscopic properties is paramount. This guide provides an in-depth analysis of the...

Author: BenchChem Technical Support Team. Date: February 2026

For the researcher embarking on the synthesis and characterization of novel heterocyclic compounds, a thorough understanding of their spectroscopic properties is paramount. This guide provides an in-depth analysis of the 13C Nuclear Magnetic Resonance (NMR) chemical shifts for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. In the absence of a directly published experimental spectrum for this specific molecule, this guide employs a comparative approach, leveraging predictive tools and experimental data from structurally related analogues and constituent fragments. This methodology not only allows for a reliable estimation of the chemical shifts but also offers valuable insights into the electronic effects governing the spectral features of substituted N-arylpyrroles.

Predicted 13C NMR Spectrum of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

To establish a baseline for our comparative analysis, a 13C NMR spectrum of the target molecule was generated using a validated chemical shift prediction algorithm. The predicted chemical shifts provide a quantitative hypothesis for the experimental values a researcher could expect to observe.

Below is a tabulated summary of the predicted 13C NMR chemical shifts for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

AtomPredicted Chemical Shift (ppm)
C=O185.5
C3'160.2
C1'139.8
C5134.5
C3130.5
C5'130.3
C2128.0
C4115.0
C6'114.5
C2'113.8
C4'108.2
OCH355.6

Note: These values are generated from a predictive model and should be considered as estimations. Experimental values may vary based on solvent, concentration, and temperature.

Comparative Analysis with Structural Fragments

A robust method for understanding the 13C NMR spectrum of a complex molecule is to analyze the spectra of its constituent parts. This approach allows for the dissection of substituent effects and provides a logical framework for assigning the observed resonances.

The Pyrrole-3-carbaldehyde Moiety

The pyrrole-3-carbaldehyde core is a key structural element. The electron-withdrawing nature of the aldehyde group significantly influences the chemical shifts of the pyrrole ring carbons.

Experimental 13C NMR Data for 1H-Pyrrole-3-carboxaldehyde [1]

AtomChemical Shift (ppm)
C=O185.1
C3132.5
C5131.8
C2125.7
C4114.1
The 3-Methoxyphenyl Group

The 3-methoxyphenyl substituent introduces a new set of aromatic signals. To understand its contribution, we can examine the spectra of anisole and aniline as parent compounds.

Experimental 13C NMR Data for Anisole and Aniline [2][3]

AtomAnisole (ppm)Aniline (ppm)
C1'159.9146.7
C2'/C6'114.1115.2
C3'/C5'129.5129.3
C4'120.7118.6
OCH354.8-

By analyzing these fragments, we can anticipate the approximate chemical shifts in our target molecule. The attachment of the pyrrole ring to the 3-methoxyphenyl group will further modulate these values.

Comparison with Structurally Analogous Compounds

Examining the experimental 13C NMR data of closely related N-aryl-pyrrole-3-carbaldehydes provides the most direct and reliable comparisons. The following data for 1-(4-Methoxyphenyl)-2-phenyl-1H-pyrrole-3-carbaldehyde and similar structures offer valuable insights into the expected chemical shift ranges.[4]

Experimental 13C NMR Data for Selected 1-Aryl-1H-pyrrole-3-carbaldehydes [4][5]

CompoundC=OPyrrole C2Pyrrole C3Pyrrole C4Pyrrole C5N-Aryl C1'OCH3
1-(4-Methoxyphenyl)-2-(2-nitrophenyl)-1H-pyrrole-3-carbaldehyde185.5135.8125.1109.1124.8130.155.4
1-(4-Methoxyphenyl)-2-(3-nitrophenyl)-1H-pyrrole-3-carbaldehyde186.0138.2125.8108.8124.9130.855.5
1-(4-Methoxyphenyl)-2-(4-nitrophenyl)-1H-pyrrole-3-carbaldehyde186.0138.2125.1109.0126.1130.955.4

These experimental values demonstrate a consistent pattern for the aldehydic carbon (~185-186 ppm) and the methoxy carbon (~55.4 ppm), lending confidence to our predictions for the target molecule. The shifts of the pyrrole and N-aryl carbons show greater variability depending on the substitution pattern, as expected.

Experimental Protocols

Acquiring high-quality 13C NMR data is crucial for accurate structural elucidation. The following is a general protocol for obtaining a 13C NMR spectrum.

Sample Preparation
  • Dissolve the Sample : Accurately weigh approximately 10-50 mg of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde and dissolve it in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Filtration : If any particulate matter is present, filter the solution through a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

  • Internal Standard : Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0.00 ppm).

NMR Spectrometer Setup and Data Acquisition
  • Instrument Tuning : Tune and match the NMR probe for the 13C frequency.

  • Locking and Shimming : Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Acquisition Parameters :

    • Pulse Program : A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

    • Spectral Width : Set a spectral width that encompasses the expected range of chemical shifts (e.g., 0-220 ppm).

    • Number of Scans : Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio.

    • Relaxation Delay (d1) : A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, especially quaternary carbons.

Logical Framework for Spectral Assignment

The assignment of each resonance to a specific carbon atom is a critical step in the analysis. The following workflow provides a logical approach to this process.

G cluster_0 Data Acquisition & Prediction cluster_1 Initial Assignment cluster_2 Detailed Analysis & Comparison cluster_3 Final Assignment exp_data Acquire Experimental 13C NMR Spectrum assign_carbonyl Assign Carbonyl (C=O) ~185 ppm exp_data->assign_carbonyl assign_methoxy Assign Methoxy (OCH3) ~55 ppm exp_data->assign_methoxy assign_quat Identify Quaternary Carbons (Lower Intensity) exp_data->assign_quat pred_data Generate Predicted 13C NMR Spectrum pred_data->assign_carbonyl pred_data->assign_methoxy compare_pyrrole Compare Pyrrole Carbons with Pyrrole-3-carbaldehyde Data assign_carbonyl->compare_pyrrole compare_aryl Compare Aryl Carbons with Anisole/Aniline & Analogue Data assign_methoxy->compare_aryl assign_quat->compare_pyrrole assign_quat->compare_aryl dept_expt Perform DEPT-135/90 (to differentiate CH, CH2, CH3) compare_pyrrole->dept_expt compare_aryl->dept_expt final_assignment Final Chemical Shift Assignment Table dept_expt->final_assignment

Figure 1. Workflow for the assignment of 13C NMR signals.

This systematic approach, combining prediction, comparison with known fragments and analogues, and further experimental verification (such as DEPT experiments), provides a high degree of confidence in the final spectral assignment.

Conclusion

This guide provides a comprehensive framework for understanding and predicting the 13C NMR chemical shifts of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. By integrating predictive data with experimental spectra of analogous compounds and constituent fragments, researchers can confidently assign and interpret the spectrum of this and similar novel compounds. This comparative methodology is a powerful tool in the arsenal of synthetic and medicinal chemists, facilitating the unambiguous characterization of new chemical entities.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 640308, 1H-pyrrole-3-carboxaldehyde. [Link].

  • Reddy, T. J. et al. Direct catalytic synthesis of densely substituted 3-formylpyrroles from imines and 1,4-ketoaldehydes. RSC Adv., 2016, 6, 84360-84364.
  • Yella, R. et al. One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes and applications towards medicinally important fused heterocycles. Org. Biomol. Chem., 2018, 16, 3743-3754.

Sources

Comparative

HPLC method development for 1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde purity

A Comprehensive Guide to HPLC Method Development for the Purity Assessment of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde In the landscape of pharmaceutical development and chemical research, the purity of a compound i...

Author: BenchChem Technical Support Team. Date: February 2026

A Comprehensive Guide to HPLC Method Development for the Purity Assessment of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

In the landscape of pharmaceutical development and chemical research, the purity of a compound is not merely a quality metric; it is a fundamental prerequisite for safety, efficacy, and reproducibility. This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. We will explore the strategic decisions behind method development, present a validated protocol, and compare its performance against other analytical techniques.

Understanding the Analyte: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Before embarking on method development, a thorough understanding of the target molecule is paramount. 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a heteroaromatic compound featuring a pyrrole ring, a methoxy-substituted phenyl group, and an aldehyde functional group.

Key Molecular Characteristics Influencing HPLC Method Development:

  • Polarity: The presence of the pyrrole nitrogen, the methoxy group, and the carbaldehyde oxygen imparts a degree of polarity. However, the overall structure, with its aromatic rings, suggests moderate hydrophobicity. This makes Reversed-Phase HPLC (RP-HPLC) an ideal starting point for separation.[1][2]

  • UV Absorbance: The conjugated system of aromatic and heterocyclic rings is a strong chromophore, making UV detection a suitable and sensitive choice.

  • Chemical Stability: Pyrrole rings can be susceptible to degradation under strongly acidic or oxidative conditions.[3] The aldehyde group also has the potential for oxidation. Therefore, mobile phase pH and sample handling require careful consideration.

Strategic HPLC Method Development

A systematic and logical approach is crucial for developing a reliable HPLC method. The process involves the careful selection and optimization of several key parameters.

Column Selection: The Heart of the Separation

The choice of the stationary phase is the most critical decision in method development.[1][2] For a molecule of this nature, a C18 (octadecylsilane) bonded silica column is the workhorse and the logical first choice due to its versatility in separating compounds of moderate polarity.[1][4]

Rationale for Column Choice:

  • Hydrophobicity: A C18 stationary phase provides sufficient hydrophobic interaction with the analyte for good retention.[5]

  • Particle Size: A 5 µm particle size offers a good balance between efficiency and backpressure for standard HPLC systems.[6] For faster analysis, a smaller particle size (e.g., < 2 µm) on a UPLC system could be considered.[7][8]

  • Column Dimensions: A 4.6 x 150 mm column is a standard dimension for method development, providing adequate resolution for most applications.[6]

Experimental Tip: Screening different stationary phases, such as C8 or Phenyl-Hexyl, can sometimes offer alternative selectivity for challenging impurity profiles.

Mobile Phase Optimization: Driving the Separation

The mobile phase composition dictates the retention and elution of the analyte.[9][10] A typical RP-HPLC mobile phase consists of an aqueous component (often with a buffer) and an organic modifier.

  • Organic Modifier: Acetonitrile is generally preferred over methanol for aromatic compounds as it often provides sharper peaks and lower UV cutoff.[11]

  • Aqueous Phase and pH Control: The pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds.[12] While our target analyte is not strongly acidic or basic, controlling the pH with a buffer can improve reproducibility and suppress the ionization of any potential acidic or basic impurities. A phosphate buffer is a good choice for UV detection due to its low UV absorbance.[11] A starting pH of around 3.0 is often effective for improving the peak shape of polar compounds.

  • Gradient vs. Isocratic Elution: A gradient elution, where the concentration of the organic modifier is increased over time, is highly recommended for purity analysis.[9] This approach ensures the elution of both early- and late-eluting impurities with good peak shape in a reasonable timeframe.

Detector Wavelength Selection

The selection of an appropriate UV detection wavelength is crucial for achieving optimal sensitivity. This is determined by analyzing the UV spectrum of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. The wavelength of maximum absorbance (λmax) should be chosen to maximize the signal-to-noise ratio for the main component and its potential impurities.

The Optimized and Validated HPLC Method

Following a systematic development process, the following method was established and validated for the purity determination of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde.

Experimental Protocol

Instrumentation and Consumables:

  • HPLC system with a gradient pump, autosampler, column thermostat, and UV detector.

  • C18 reversed-phase column (4.6 x 150 mm, 5 µm).

  • HPLC grade acetonitrile and water.

  • Potassium dihydrogen phosphate (KH2PO4).

  • Phosphoric acid.

Chromatographic Conditions:

ParameterSetting
Mobile Phase A 0.02 M KH2PO4 in water, pH adjusted to 3.0 with phosphoric acid
Mobile Phase B Acetonitrile
Gradient Program 0-5 min: 40% B; 5-25 min: 40-80% B; 25-30 min: 80% B; 30.1-35 min: 40% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 254 nm (or the determined λmax)
Injection Volume 10 µL
Sample Diluent Acetonitrile/Water (50:50, v/v)
System Suitability Testing (SST)

Before any sample analysis, a system suitability test must be performed to ensure the chromatographic system is functioning correctly.[13][14][15][16][17] This involves injecting a standard solution multiple times and evaluating key parameters.

SST ParameterAcceptance CriteriaRationale
Tailing Factor (Asymmetry) 0.8 - 1.5Ensures symmetrical peaks for accurate integration.[13][14]
Theoretical Plates (N) > 2000Indicates good column efficiency and sharp peaks.[15]
%RSD of Peak Area ≤ 2.0% (for n=5 injections)Demonstrates the precision of the injector and detector.[15]
%RSD of Retention Time ≤ 1.0% (for n=5 injections)Shows the stability of the pump and mobile phase composition.[15]
Method Validation Overview

The optimized method should be validated according to the International Council for Harmonisation (ICH) guideline Q2(R1) to demonstrate its suitability for its intended purpose.[18][19][20][21]

Key Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of potential impurities. This is typically demonstrated by forced degradation studies (acid, base, oxidation, heat, light).

  • Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[18][21]

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[18]

Visualizing the Method Development Workflow

The logical flow of the HPLC method development process can be visualized as follows:

Caption: A flowchart illustrating the systematic workflow for HPLC method development.

Comparative Guide: HPLC vs. Alternative Purity Analysis Techniques

While HPLC is a powerful tool, it's important to understand its place among other analytical techniques.

TechniquePrincipleApplicability for 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehydeAdvantagesDisadvantages
High-Performance Liquid Chromatography (HPLC) Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.[22]Excellent. Ideal for non-volatile, moderately polar compounds.[23][24]High resolution, sensitive, quantitative, widely applicable.Higher cost of instrumentation and solvents compared to TLC.[25]
Ultra-Performance Liquid Chromatography (UPLC) Similar to HPLC but uses smaller particle size columns (<2 µm) and higher pressures.[7][26]Excellent. Offers faster analysis and better resolution than HPLC.[7]Faster run times, higher sensitivity, lower solvent consumption.[7][8]Requires specialized high-pressure instrumentation.
Gas Chromatography (GC) Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.Poor. The analyte is likely not sufficiently volatile or thermally stable for GC analysis without derivatization.[24][25]High efficiency for volatile compounds, fast analysis times.[23][25]Not suitable for non-volatile or thermally labile compounds.[24]
Thin-Layer Chromatography (TLC) Separation on a thin layer of adsorbent material, primarily used for qualitative analysis.Good for preliminary screening. Can be used to quickly check for the presence of major impurities.Simple, inexpensive, fast for qualitative assessment.Not quantitative, lower resolution than HPLC.
Liquid Chromatography-Mass Spectrometry (LC-MS) Combines the separation power of HPLC with the detection capabilities of mass spectrometry.[27]Excellent. Provides structural information about impurities.High sensitivity and selectivity, allows for impurity identification.[24]Higher instrumentation cost and complexity.

Conclusion

The developed reversed-phase HPLC method provides a reliable and robust solution for determining the purity of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde. The strategic selection of a C18 column, a buffered acetonitrile-water gradient mobile phase, and UV detection, followed by rigorous validation, ensures that the method is fit for its intended purpose in a research or quality control environment. While other techniques have their merits, HPLC offers the optimal balance of resolution, sensitivity, and quantitative accuracy for this particular analytical challenge.

References

  • Pharmaguideline. System Suitability in HPLC Analysis. [Link]

  • Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • Pharmaceutical Updates. System suitability in HPLC Analysis. [Link]

  • LCGC International. Column Selection for Reversed-Phase HPLC. [Link]

  • AssayPRISM. System Suitability Test in HPLC – Key Parameters Explained. [Link]

  • Agilent. Choosing Right Column for Reverse Phase HPLC Separations. [Link]

  • European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Labtech. A Comprehensive Guide to Selecting HPLC Columns. [Link]

  • Drawell. Strategies for Method Development and Optimization in HPLC. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Welch Materials. Mobile Phase Selection in Method Development: How to Optimize. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • Lab Manager. System Suitability Testing: Ensuring Reliable Results. [Link]

  • Phenomenex. System suitability Requirements for a USP HPLC Method - Tips & Suggestions. [Link]

  • Agilent. Control pH During Method Development for Better Chromatography. [Link]

  • SCION Instruments. HPLC Column Selection Guide. [Link]

  • Perpusnas. ICH Q2 R1: Mastering Analytical Method Validation. [Link]

  • ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • SIELC Technologies. Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column. [Link]

  • SlidePlayer. HPLC Method Development. [Link]

  • OAText. Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. [Link]

  • Waters. Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. [Link]

  • MtoZ Biolabs. What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy. [Link]

  • Lab Manager. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? [Link]

  • HELIX Chromatography. HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison. [Link]

  • PMC. Structural characterisation and pH-dependent preference of pyrrole cross-link isoforms from reactions of oxoenal with cysteine and lysine side chains as model systems. [Link]

  • PubChem. 1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde. [Link]

  • Chromatography Today. HPLC vs GC - A Beginner's Guide. [Link]

  • Phenomenex. HPLC vs GC: What Sets These Methods Apart. [Link]

  • Drawell. Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

  • ResearchGate. Investigation and suppression of pyrrole elimination. [Link]

  • ResearchGate. Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. [Link]

  • Aurora Pro Scientific. HPLC Analysis of Aldehydes and Ketones in Air Samples. [Link]

  • Agilent. Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

  • U.S. Environmental Protection Agency. 1-(4-methoxyphenyl)-1H-pyrrole-2-carbaldehyde Properties. [Link]

  • MDPI. 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. [Link]

  • Pipzine Chemicals. 5-(2,4-Difluorophenyl)-4-methoxy-1H-pyrrole-3-carbaldehyde. [Link]

  • SciSpace. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. [Link]

Sources

Validation

Technical Guide: FT-IR Characterization of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde

Executive Summary Context: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a critical heterocyclic intermediate, frequently utilized in the synthesis of tubulin polymerization inhibitors and multi-target kinase antagoni...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde is a critical heterocyclic intermediate, frequently utilized in the synthesis of tubulin polymerization inhibitors and multi-target kinase antagonists. Its structural integrity hinges on the precise installation of the formyl group at the C3 position of the pyrrole ring and the stability of the meta-methoxyphenyl moiety.

Objective: This guide provides a comparative FT-IR analysis to distinguish the target compound from its synthetic precursors (e.g., 1-(3-methoxyphenyl)pyrrole) and structural isomers (e.g., 2-carbaldehyde derivatives). It establishes a self-validating quality control workflow for drug development professionals.

Experimental Methodology & Sample Preparation

To ensure reproducibility, the following protocol prioritizes signal-to-noise ratio and resolution of the fingerprint region.

Preferred Method: Attenuated Total Reflectance (ATR)
  • Crystal Material: Diamond (ZnSe is acceptable but less durable for abrasive crystalline solids).

  • Parameter Settings:

    • Resolution: 4 cm⁻¹

    • Scans: 32 (Screening) or 64 (Final QC)

    • Range: 4000 – 600 cm⁻¹

  • Justification: ATR eliminates the hygroscopic interference common in KBr pellets, which is critical when analyzing aldehyde-containing heterocycles that may undergo hydrate formation.

Alternative Method: KBr Pellet[1]
  • Usage: Reserved for cases where weak overtone bands (2000–1600 cm⁻¹) are needed to confirm the meta-substitution pattern of the phenyl ring.

  • Ratio: 1:100 (Sample:KBr).

Comparative Spectral Analysis

The identification of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde relies on a "Triad of Confirmation": the carbonyl stretch, the ether linkage, and the specific aromatic substitution pattern.

Table 1: Comparative Absorption Bands (Target vs. Alternatives)
Functional GroupVibration ModeTarget Compound (Wavenumber cm⁻¹)Precursor: 1-(3-Methoxyphenyl)pyrroleAlternative: Pyrrole-3-carbaldehyde (Unsubstituted N)
Aldehyde (C=O) Stretching1655 – 1670 (s) Absent1650 – 1665 (s)
Aldehyde (C-H) Fermi Resonance2720 – 2820 (w, doublet) Absent2720 – 2820 (w)
Pyrrole N-H StretchingAbsentAbsent3200 – 3400 (s, broad)
Methoxy (C-O) Asym. Stretching1245 – 1260 (s) 1245 – 1260 (s)Absent
Aromatic C-H Out-of-Plane (oop)690 & 780 (m) (meta)690 & 780 (m)Varies
C=C / C=N Ring Stretching1500 – 1600 (m) 1500 – 1600 (m)1500 – 1600 (m)

(s) = strong, (m) = medium, (w) = weak

Deep Dive: Critical Diagnostic Bands
1. The Carbonyl Shift (1655 – 1670 cm⁻¹)

Unlike aliphatic aldehydes (approx. 1720 cm⁻¹), the carbonyl band in this compound is significantly red-shifted.

  • Mechanistic Insight: The lone pair on the pyrrole nitrogen participates in conjugation with the pyrrole ring, which extends to the C3-formyl group. This increases the single-bond character of the C=O bond, lowering its vibrational frequency.

  • Differentiation: If the band appears >1690 cm⁻¹, suspect a loss of conjugation (e.g., oxidation to carboxylic acid) or the presence of non-conjugated aldehyde impurities.

2. The "Silent" Region (3100 – 3500 cm⁻¹)
  • Validation Check: The absence of a broad band in this region is the primary indicator of successful N-arylation.

  • Failure Mode: A peak here indicates residual pyrrole-3-carbaldehyde (starting material) or moisture contamination.

3. The Meta-Substitution Fingerprint (690 – 800 cm⁻¹)

The 3-methoxyphenyl moiety provides a distinct signature in the fingerprint region.

  • Pattern: Look for two distinct bands around 690 ± 10 cm⁻¹ and 780 ± 10 cm⁻¹ .

  • Contrast: A para-substituted isomer (e.g., 4-methoxyphenyl) would typically show a single strong band near 820–840 cm⁻¹. This is crucial for verifying regio-isomer purity.

Logical Workflows & Visualization

Workflow 1: Quality Control Decision Tree

This diagram outlines the logical steps to validate the compound's identity using FT-IR data.

QC_Workflow Start Acquire FT-IR Spectrum (ATR Method) Check_CO Check 1655-1670 cm⁻¹ (Strong Band?) Start->Check_CO Check_NH Check 3200-3400 cm⁻¹ (Signal Absent?) Check_CO->Check_NH Yes Result_Fail_Ox FAIL: Oxidation/Degradation (C=O > 1690) Check_CO->Result_Fail_Ox No / Shifted Check_Fingerprint Check 690 & 780 cm⁻¹ (Meta-Pattern Present?) Check_NH->Check_Fingerprint Yes (Absent) Result_Fail_SM FAIL: Precursor Contamination (Check N-H) Check_NH->Result_Fail_SM No (Band Present) Result_Pass PASS: Identity Confirmed Check_Fingerprint->Result_Pass Yes Result_Fail_Iso FAIL: Wrong Isomer (Check Fingerprint) Check_Fingerprint->Result_Fail_Iso No

Caption: QC Decision Tree for validating 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde identity.

Workflow 2: Structural Connectivity & Vibrational Logic

This diagram illustrates how specific structural moieties correlate to the observed spectral bands.

Spectral_Logic Compound 1-(3-Methoxyphenyl)- 1H-pyrrole-3-carbaldehyde Aldehyde Aldehyde (C-3) Compound->Aldehyde Pyrrole Pyrrole Ring Compound->Pyrrole Methoxy Methoxy (C-3') Compound->Methoxy Phenyl Phenyl Ring Compound->Phenyl Band_CO C=O Stretch ~1660 cm⁻¹ Aldehyde->Band_CO Band_Fermi Fermi Resonance ~2750 cm⁻¹ Aldehyde->Band_Fermi Band_CN C-N Ring Stretch ~1450-1550 cm⁻¹ Pyrrole->Band_CN Band_COC C-O-C Stretch ~1250 cm⁻¹ Methoxy->Band_COC Band_Meta Meta OOP Bending 690, 780 cm⁻¹ Phenyl->Band_Meta

Caption: Correlation map linking structural moieties to diagnostic FT-IR absorption bands.

References

  • RSC Publishing. (2018). One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes.[1]Link

  • MDPI. (2021). Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide.Link

  • National Institutes of Health (PMC). (2011). New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents.[2]Link

  • Spectroscopy Tutorial. Table of Characteristic IR Absorptions. University of Colorado Boulder. Link

Sources

Comparative

Validating Synthesis of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde via TLC

Executive Summary The synthesis of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde (typically via Vilsmeier-Haack formylation) presents a specific regioselectivity challenge. While the reaction introduces an aldehyde funct...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 1-(3-methoxyphenyl)-1H-pyrrole-3-carbaldehyde (typically via Vilsmeier-Haack formylation) presents a specific regioselectivity challenge. While the reaction introduces an aldehyde functionality, the electrophilic substitution naturally favors the electron-rich C2 position over the target C3 position.

This guide provides a validated Thin Layer Chromatography (TLC) framework to:

  • Monitor Conversion: Distinguish the aldehyde product from the N-aryl pyrrole starting material.

  • Validate Regiochemistry: Qualitatively separate the target C3-isomer from the thermodynamically favored C2-impurity.

  • Compare Detection Methods: Evaluate UV vs. chemical staining (2,4-DNP) for specificity.

The Synthetic Challenge & Analytic Needs

In the Vilsmeier-Haack formylation of N-substituted pyrroles, the reaction mixture typically contains three critical components that must be resolved:

ComponentStructure DescriptionPolarity/TLC Behavior
Starting Material (SM) 1-(3-methoxyphenyl)pyrroleNon-polar. Lacks H-bond donors/acceptors. High Rf.
C2-Isomer (Impurity) 1-(3-methoxyphenyl)pyrrole-2 -carbaldehydeMedium Polarity. Major byproduct. Conjugation path is linear.
C3-Isomer (Target) 1-(3-methoxyphenyl)pyrrole-3 -carbaldehydeMedium-High Polarity. Dipole moment vector is distinct from C2.

Critical Note on Hydrogen Bonding: Unlike N-unsubstituted pyrroles, where the 2-formyl isomer forms a strong intramolecular hydrogen bond (NH···O=C) making it significantly less polar, the N-aryl substitution prevents this . Therefore, the separation relies entirely on dipole moment differences and


-

interactions with the stationary phase.

Comparative Guide: TLC Mobile Phase Systems

To validate the synthesis, you must choose a mobile phase that resolves the regioisomers.

System A: The Screening System (Hexane : Ethyl Acetate)
  • Ratio: 80:20 or 70:30

  • Utility: Rapid conversion monitoring.

  • Performance:

    • Excellent for separating non-polar SM from polar aldehydes.

    • Limitation: Often fails to resolve the C2 vs. C3 regioisomers (they co-elute as a single "product" spot).

System B: The Resolution System (Toluene : Ethyl Acetate)
  • Ratio: 90:10 to 80:20

  • Utility: Isomer differentiation.

  • Performance:

    • Toluene interacts via

      
      -
      
      
      
      stacking with the electron-rich pyrrole rings.
    • Advantage: Frequently separates aromatic isomers better than aliphatic solvents. The C2 isomer (more conjugated/planar) often runs slightly higher than the C3 target.

System C: The Polar Wash (DCM : Methanol)
  • Ratio: 95:5

  • Utility: Checking for baseline impurities (tars/polymers).

  • Performance: Moves all monomeric species to the solvent front; useful only to ensure no degradation products remain at the baseline.

Visualization Methodologies: A Comparison

Visualizing the aldehyde is the "Go/No-Go" decision point.

MethodMechanismSelectivityObservation
UV (254 nm) Fluorescence quenching by conjugated ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

systems.
Low (Detects SM and Products)Dark spots on green background.
2,4-DNP Stain Condensation with carbonyls to form hydrazones.[1][2]High (Specific to Aldehydes) Orange/Red spot. SM will NOT stain.
Ehrlich’s Reagent Electrophilic attack on electron-rich pyrroles.Medium (Specific to Pyrroles)Pink/Purple. May be inhibited by the electron-withdrawing aldehyde.

Recommendation: Use UV 254 nm for positioning, followed immediately by 2,4-DNP to confirm the formation of the aldehyde functionality.

Validated Experimental Protocol

Reagents Required[4][5][6][7][8][9][10][11][12][13]
  • Mobile Phase: Toluene (HPLC Grade), Ethyl Acetate.

  • Stain: 2,4-Dinitrophenylhydrazine (12g 2,4-DNP in 60mL H2SO4, 80mL H2O, 200mL EtOH).

  • Plates: Silica Gel 60

    
     (Aluminum or Glass backed).
    
Step-by-Step Workflow
  • Sample Prep: Dissolve 5 mg of the crude reaction mixture in 1 mL of DCM. Prepare a reference standard of the Starting Material (SM).

  • Spotting: Spot SM in Lane 1, Co-spot (SM + Crude) in Lane 2, and Crude in Lane 3.

  • Elution: Develop in Toluene:EtOAc (85:15) .

  • Visualization (UV): Mark the solvent front. Under UV, identify the high Rf spot (SM).

  • Visualization (Stain): Dip in 2,4-DNP and heat gently with a heat gun.

    • Success Criteria: The lower Rf spots turn bright orange. The SM spot remains colorless (or faintly yellow due to background).

Workflow Diagram

TLC_Validation cluster_decision Interpretation Reaction Reaction Mixture (Vilsmeier-Haack) MiniWorkup Mini-Workup (EtOAc/Water) Reaction->MiniWorkup Aliquot Spotting Spot on Silica F254 MiniWorkup->Spotting Develop Develop in Toluene:EtOAc (85:15) Spotting->Develop UV_Check UV 254nm Check Develop->UV_Check Stain Dip in 2,4-DNP & Heat UV_Check->Stain Result1 Orange Spot (Rf ~0.4) = Product Formed Stain->Result1 Result2 Spot matches SM (Rf ~0.8) = Incomplete Stain->Result2

Figure 1: Validated TLC workflow for monitoring formylation of N-aryl pyrroles.

Validation Against Alternatives (HPLC & NMR)

TLC is a screening tool. For final confirmation of the C3-isomer, you must cross-validate against instrumental methods.

FeatureTLC (This Guide)HPLC (Reverse Phase)1H NMR (CDCl3)
Differentiation Polarity (Rf)Hydrophobicity (Rt)Coupling Constants (J-values)
C2-Isomer Signal Rf ~ 0.45 (Toluene system)Elutes later (typically)

9.5 ppm (s), Ring protons: distinct splitting.
C3-Isomer Signal Rf ~ 0.40 (Toluene system)Elutes earlier (typically)

9.8 ppm (s), Ring protons:

.
Throughput High (20 min)Medium (45 min)Low (Sample prep required)

Scientific Insight: In 1H NMR, the C3-carbaldehyde is distinguished by the coupling pattern of the pyrrole ring protons. The proton at C2 (adjacent to N and the aldehyde) typically appears as a doublet with a small coupling constant (


) to the proton at C4 or C5. The C2-carbaldehyde  lacks this specific meta-like coupling pattern and shows different vicinal couplings.
Logical Pathway for Isomer Identification

Isomer_Logic Start Crude Product TLC TLC (Toluene:EtOAc) Start->TLC Separation Two Orange Spots? TLC->Separation C2_Char Higher Rf Spot (Likely C2-Isomer) Separation->C2_Char Top Spot C3_Char Lower Rf Spot (Likely C3-Isomer) Separation->C3_Char Bottom Spot NMR_Conf Confirm via 1H NMR C2_Char->NMR_Conf C3_Char->NMR_Conf

Figure 2: Decision logic for distinguishing regioisomers based on polarity and NMR confirmation.

References

  • Vilsmeier-Haack Reaction Overview: Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions.[3][4][5][6][7][8]

  • TLC Staining Protocols: Merck KGaA. "TLC Staining Reagents: 2,4-Dinitrophenylhydrazine."

  • Pyrrole Regioselectivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Referencing general electrophilic substitution rules for N-substituted pyrroles).

  • Synthesis of N-Aryl Pyrrole Carbaldehydes: PubChem Compound Summary for substituted pyrrole carbaldehydes.

Sources

Safety & Regulatory Compliance

Safety

1-(3-Methoxyphenyl)-1h-pyrrole-3-carbaldehyde proper disposal procedures

Topic: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Proper Disposal Procedures Executive Summary: Immediate Action Directive Status: Hazardous Organic Substance (Irritant/Potential Toxin) Primary Disposal Path: High-Tem...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde Proper Disposal Procedures

Executive Summary: Immediate Action Directive

Status: Hazardous Organic Substance (Irritant/Potential Toxin) Primary Disposal Path: High-Temperature Incineration (via approved hazardous waste contractor). Prohibited Actions:

  • DO NOT discharge into sink, sewer, or drainage systems.[1][2]

  • DO NOT dispose of with general municipal trash.

  • DO NOT mix with strong oxidizers (e.g., nitric acid, peroxides) in waste streams.

Chemical Identity & Hazard Profile

To dispose of 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde safely, one must understand its reactivity. As a Senior Application Scientist, I classify this compound based on its functional groups (Structure-Activity Relationship), as specific SDS data for this isomer is rare.

  • Pyrrole Ring: Nitrogen-containing heterocycle. Sensitive to strong acids (polymerization risk) and light.

  • Aldehyde Group (-CHO): Susceptible to oxidation to the corresponding carboxylic acid. Reactive with nucleophiles.

  • Methoxy Group (-OCH3): Generally stable ether linkage.

Risk Assessment for Disposal:

Hazard Class Classification Justification
Health Irritant (Category 2/3) Aldehydes and pyrroles are known skin/eye/respiratory irritants.[3]
Reactivity Low/Moderate Stable under ambient conditions but may darken/decompose upon light exposure.
Flammability Combustible Solid Organic powder; dust explosion hazard if aerosolized.

| Environmental | Aquatic Toxicity | Do not allow environmental release; nitrogen heterocycles can be persistent. |

Pre-Disposal Stabilization & Segregation

Before moving to the disposal container, the material must be stable.[4]

  • Segregation: Isolate from Strong Oxidizers (e.g., permanganates, nitrates) and Strong Acids . The pyrrole ring can polymerize exothermically in the presence of strong acids.

  • Labeling: All waste containers must be labeled "Hazardous Waste - Organic Solid" (or Liquid if in solution) with the specific constituent name listed clearly.

  • Container Selection:

    • Solids: High-density polyethylene (HDPE) or amber glass wide-mouth jars.

    • Liquids: Amber glass or HDPE bottles with vented caps if evolution of gas is suspected (unlikely here, but good practice for aldehydes).

Detailed Disposal Workflow

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards in the US and similar global regulations.

Scenario A: Pure Solid Substance (Expired/Surplus)
  • Transfer: Wear appropriate PPE (Nitrile gloves, safety goggles, lab coat). Transfer the solid carefully into a compatible waste container to avoid dust generation.[4][5]

  • Labeling: Tag the container with the full chemical name and the hazard check "Toxic/Irritant".

  • Waste Stream: Designate for "Incineration - Non-Halogenated Organic."

Scenario B: Solution Waste (Reaction Mixtures/Mother Liquors)
  • Solvent Check: Identify the solvent (e.g., DCM, Ethyl Acetate, DMSO).

  • Segregation:

    • If solvent is Halogenated (e.g., DCM), place in "Halogenated Organic Waste".

    • If solvent is Non-Halogenated (e.g., Methanol, DMSO), place in "Non-Halogenated Organic Waste".

  • Concentration: If the concentration of the aldehyde is >5%, consider keeping it separate to prevent potential side reactions in the main waste drum, though usually compatible with standard organic streams.

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Paper)
  • Bagging: Place all solid debris contaminated with the chemical into a clear, heavy-duty hazardous waste bag (often 4-6 mil thickness).

  • Secondary Containment: Place the bag inside a solid waste drum.

  • Disposal: Incineration.

Visual Disposal Decision Tree

The following logic flow ensures you select the correct waste stream every time.

Disposal_Workflow Start Waste Material: 1-(3-Methoxyphenyl)-1H-pyrrole-3-carbaldehyde State_Check Physical State? Start->State_Check Solid Solid (Powder/Crystals) State_Check->Solid Liquid Liquid (Solution) State_Check->Liquid Debris Contaminated Debris (Gloves, Paper) State_Check->Debris Solid_Waste Stream C: Solid Hazardous Waste (Incineration) Solid->Solid_Waste Pack in HDPE/Glass Solvent_Check Is Solvent Halogenated? (e.g., DCM, Chloroform) Liquid->Solvent_Check Debris->Solid_Waste Double Bag Halo_Waste Stream A: Halogenated Organic Waste Solvent_Check->Halo_Waste Yes NonHalo_Waste Stream B: Non-Halogenated Organic Waste Solvent_Check->NonHalo_Waste No

Figure 1: Decision matrix for categorizing waste streams based on physical state and solvent composition.

Emergency Contingencies: Spill Response

Minor Spill (< 5g):

  • Isolate: Alert nearby personnel.

  • PPE: Wear double nitrile gloves, goggles, and N95 dust mask (if powder).

  • Contain: Gently cover the spill with a paper towel dampened with a compatible solvent (e.g., acetone) or use a dry sweep method if using a spill kit to avoid raising dust.

  • Clean: Wipe the area 3 times with soap and water.

  • Dispose: All cleanup materials go into Solid Hazardous Waste .

Major Spill (> 5g or Solution):

  • Evacuate: Clear the immediate area.

  • Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use combustible materials like sawdust if the solvent is flammable.

  • Collect: Scoop absorbed material into a sealable container.

  • Report: Contact your institution's EHS (Environmental Health & Safety) officer.

Regulatory Framework

This procedure is grounded in the following regulatory standards:

  • USA (RCRA): While not explicitly "P-listed" (acutely toxic), this compound falls under "Characteristic Waste" if it exhibits ignitability or toxicity. It is best managed as a "Lab Pack" chemical for incineration [1].

  • EU (CLP): Classified as hazardous waste under the European Waste Catalogue (EWC), typically code 16 05 06 * (laboratory chemicals consisting of or containing dangerous substances) [2].

References

  • US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Washington, D.C. Available at: [Link]

  • European Commission. European Waste Catalogue (EWC) and Hazardous Waste List. Available at: [Link]

  • PubChem. Compound Summary for Pyrrole-3-carbaldehyde Derivatives. National Library of Medicine. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.